Physicochemical Properties and Synthetic Applications of 3-Iodo-2-methyl-1H-indole: A Comprehensive Technical Guide
Executive Summary In the landscape of heterocyclic chemistry, 3-iodo-2-methyl-1H-indole (CAS: 2033-44-5) serves as a critical scaffold for advanced pharmaceutical development and materials science[1]. The presence of the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of heterocyclic chemistry, 3-iodo-2-methyl-1H-indole (CAS: 2033-44-5) serves as a critical scaffold for advanced pharmaceutical development and materials science[1]. The presence of the highly reactive C-I bond at the C3 position, coupled with the electron-donating C2 methyl group, renders this compound an ideal precursor for palladium-catalyzed cross-coupling reactions and complex alkaloid synthesis[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, establishes a self-validating synthetic protocol grounded in mechanistic causality, and maps its downstream applications.
Structural and Physicochemical Profile
The intrinsic reactivity of 3-iodo-2-methyl-1H-indole is dictated by its structural topology. The indole core is an electron-rich aromatic system where the nitrogen lone pair delocalizes into the
-system, creating a region of high nucleophilicity at the C3 position. The addition of the heavy iodine atom (an excellent leaving group) at this exact position primes the molecule for transition-metal-catalyzed functionalization[1].
To facilitate formulation and analytical tracking, the core quantitative properties of 3-iodo-2-methyl-1H-indole are summarized below, derived from[2] and [3].
Visual indicator of crude vs. purified states[3][4].
Storage Temperature
-20°C (Protect from light)
Prevents photo-induced homolytic C-I bond cleavage[3].
Mechanistic Pathways & Synthetic Workflows
Causality in Reagent Selection
The traditional iodination of indoles often employs elemental iodine (
) and a strong base (e.g., KOH) in DMF[5]. However, this can lead to over-halogenation or oxidative degradation of the indole core. To achieve strict regioselectivity at the C3 position, modern protocols utilize a hypervalent iodine strategy.
By employing and potassium iodide (KI) in an aqueous medium, KI is oxidized in situ to generate a mild, highly electrophilic iodine species (
)[4]. Water is deliberately chosen as the solvent not only for green chemistry compliance but because the hydrophobic effect forces the organic substrates into tight proximity, accelerating the electrophilic aromatic substitution without the need for harsh thermal conditions[4].
Fig 1: Step-by-step synthetic workflow for the regioselective C3-iodination of 2-methyl-1H-indole.
The following protocol is engineered to be self-validating, meaning each phase contains an analytical checkpoint to ensure the reaction trajectory remains accurate[4].
Step 1: Reaction Assembly
In a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-methyl-1H-indole (1.0 g, 7.6 mmol)[4].
Causality Check: The immediate addition of 30 mL of deionized water initiates the in situ generation of the electrophilic iodine species. Stir the suspension vigorously at room temperature (20-25°C)[4].
Step 2: In-Process Monitoring (Self-Validation)
Allow the reaction to proceed for exactly 3 hours[4].
Perform Thin-Layer Chromatography (TLC) using a 10% Ethyl Acetate in Hexane eluent system.
Validation: The reaction is deemed complete when the lower-
spot of the starting material is entirely consumed, replaced by a distinct, UV-active higher- product spot[4].
Step 3: Workup and Purification
Extract the aqueous mixture with Ethyl Acetate (3 × 20 mL). The organic layer contains the target compound, while water-soluble PIDA byproducts remain in the aqueous phase.
Dry the combined organic layers over anhydrous
, filter, and concentrate under reduced pressure to yield a crude brown gummy mass[4].
Purify via silica gel column chromatography (60-120 mesh) using a gradient of 2-8% Ethyl Acetate in Hexane[4].
Step 4: Spectroscopic Validation
To confirm absolute structural integrity, perform
NMR (500 MHz, ). The protocol is validated if the spectrum yields:
Critical Check: The complete absence of a peak at ~6.3 ppm (the C3-H of the starting material) definitively proves 100% regioselective iodination at the C3 position[4].
Downstream Reactivity and Applications
The strategic placement of the iodine atom transforms the indole into a versatile pharmacophore.
Cross-Coupling Methodologies
Due to the low bond dissociation energy of the C-I bond compared to C-Br or C-Cl, 3-iodo-2-methyl-1H-indole is highly susceptible to. It readily undergoes Suzuki-Miyaura coupling with aryl boronic acids and Sonogashira coupling with terminal alkynes. For instance, reacting the N-BOC protected derivative with bis(pinacolato)diboron and
in dioxane rapidly yields complex functionalized indoles used in BET bromodomain inhibitor synthesis[6].
Biological Screening
Research indicates that 3-iodo-2-methyl-1H-indole derivatives exhibit moderate inhibitory activity against specific Cytochrome P450 (CYP) isoforms, which is a critical parameter in drug metabolism and pharmacokinetics (DMPK) profiling[1]. Furthermore, its structural derivatives are actively explored as anti-cancer agents and antimicrobial scaffolds[1].
Fig 2: Reactivity pathways and biological applications of 3-iodo-2-methyl-1H-indole.
Safety, Handling, and Storage
As with all halogenated heterocycles, strict adherence to safety protocols is mandatory. According to the Globally Harmonized System (GHS), 3-iodo-2-methyl-1H-indole is classified under the following hazard statements:
Storage Protocol: The compound must be stored at -20°C in an amber vial or foil-wrapped container[3]. Exposure to ambient light and room temperature can induce gradual dehalogenation, turning the material into an intractable dark tar.
Technical Whitepaper: 3-Iodo-2-methyl-1H-indole – Physicochemical Profiling, Synthesis, and Applications
Executive Summary In the landscape of modern drug development and complex organic synthesis, functionalized indoles serve as privileged pharmacophores. 3-Iodo-2-methyl-1H-indole is a highly versatile heterocyclic buildin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern drug development and complex organic synthesis, functionalized indoles serve as privileged pharmacophores. 3-Iodo-2-methyl-1H-indole is a highly versatile heterocyclic building block characterized by a fused benzene and pyrrole ring system, featuring an iodine atom at the C3 position and a methyl group at the C2 position[1]. This orthogonal substitution pattern provides a unique reactivity profile, making it a critical intermediate for transition-metal-catalyzed cross-coupling reactions and the development of novel bioactive therapeutics[1].
This whitepaper provides an in-depth technical analysis of 3-iodo-2-methyl-1H-indole, detailing its physicochemical properties, a self-validating and scalable synthesis protocol, and its downstream applications in chemical biology.
Physicochemical Data & Structural Parameters
Accurate physicochemical profiling is essential for predicting pharmacokinetic behavior and synthetic compatibility. The following table summarizes the core quantitative data and identifiers for 3-iodo-2-methyl-1H-indole, aggregated from and the [1].
Property
Value
Product Name
3-Iodo-2-methyl-1H-indole
CAS Number
2033-44-5
Molecular Weight
257.07 g/mol
Molecular Formula
C₉H₈IN
IUPAC Name
3-iodo-2-methyl-1H-indole
Canonical SMILES
CC1=C(C2=CC=CC=C2N1)I
InChIKey
FQNMASKRUDYNCK-UHFFFAOYSA-N
Physical Form
Solid (Brown gummy mass to crystalline, purity-dependent)
To ensure scientific reproducibility, experimental protocols must be grounded in mechanistic causality. The most robust and industrially scalable method for synthesizing 3-iodo-2-methyl-1H-indole involves the direct electrophilic halogenation of 2-methyl-1H-indole using molecular iodine under basic conditions, as detailed in [2].
Mechanistic Rationale
The indole ring is inherently electron-rich. The C3 position is the most nucleophilic site due to enamine-like conjugation with the nitrogen lone pair. However, direct iodination with molecular iodine (I₂) in neutral conditions is reversible and often sluggish. By utilizing a strong base like Potassium Hydroxide (KOH) in a polar aprotic solvent (DMF), the indole nitrogen (pKa ~16) is deprotonated. This generates a highly reactive indolide anion , which dramatically increases the electron density at the C3 carbon, driving an irreversible electrophilic attack on I₂[2].
Action: Equip a 500 mL round-bottom flask with a magnetic stir bar. Purge the system with inert gas (N₂ or Argon).
Causality: While the reaction is not strictly air-sensitive, purging prevents ambient moisture from competitively hydrolyzing the electrophilic iodine species.
Step 2: Deprotonation (Indolide Formation)
Action: Dissolve 2-methyl-1H-indole (20.0 g, 152.5 mmol) in anhydrous N,N-Dimethylformamide (DMF) (200 mL). Add finely crushed Potassium Hydroxide (KOH) (21.4 g, 381.2 mmol, 2.5 equiv). Stir at 30 °C for 30 minutes[2].
Causality: The excess KOH fully deprotonates the nitrogen, generating the nucleophilic indolide anion. The excess base also serves as an acid scavenger to neutralize the Hydrogen Iodide (HI) byproduct, shifting the equilibrium forward.
Step 3: Electrophilic Addition
Action: Cool the vessel to 0–5 °C using an ice bath. Slowly add molecular iodine (I₂) (38.7 g, 152.5 mmol, 1.0 equiv) in small portions over 30 minutes[2].
Causality: The indolide anion attacks the I₂ molecule at the C3 position. Controlling the temperature mitigates the exothermic nature of halogenation, preventing oxidative dimerization or poly-iodination.
Step 4: Reaction Maturation & Validation
Action: Remove the cooling bath and stir the mixture at 30 °C for 12 hours. Monitor via Thin Layer Chromatography (TLC).
Causality: Allows the reaction to reach thermodynamic completion. The protocol is self-validating; the disappearance of the starting material spot on the TLC plate confirms complete conversion.
Step 5: Quenching & Work-Up
Action: Pour the reaction mixture into 1.0 L of ice-cold distilled water. Add 5% aqueous sodium thiosulfate (Na₂S₂O₃) until the solution decolorizes. Extract with Ethyl Acetate (3 x 200 mL)[2].
Causality: Sodium thiosulfate acts as a reducing agent, converting unreacted, lipophilic I₂ into water-soluble iodide ions (I⁻). This ensures the final organic extract is free from oxidative contaminants.
Step 6: Isolation
Action: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target compound.
Reaction Pathway Visualization
Mechanistic workflow for the base-mediated C3-iodination of 2-methyl-1H-indole.
Applications in Chemical Biology & Drug Development
The strategic placement of the iodine atom on the indole core unlocks several high-value applications in pharmaceutical research[1]:
Cross-Coupling Precursor: The C3-C(sp2)-iodine bond is highly labile under palladium catalysis. It serves as an ideal electrophile for Suzuki-Miyaura, Sonogashira, and Heck coupling reactions. This allows medicinal chemists to rapidly diversify the indole core for extensive Structure-Activity Relationship (SAR) studies[1].
Enzyme Inhibition Profiling: Indole derivatives are heavily investigated for their interactions with metabolic enzymes. Studies have shown that 3-iodo-2-methyl-1H-indole derivatives exhibit moderate inhibitory activity towards specific Cytochrome P450 (CYP450) isoforms, which is a critical parameter in Drug Metabolism and Pharmacokinetics (DMPK)[1].
Anti-Cancer Scaffolding: The compound acts as a rigid, lipophilic scaffold capable of intercalating with DNA or binding to hydrophobic pockets in kinase domains. It is actively used as a lead compound in drug discovery efforts targeting inflammatory diseases and various cancer cell lines[1].
References
European Patent Office. "POLYCYCLIC INHIBITORS OF CYCLIN-DEPENDENT KINASE 7 (CDK7) - EP 3057956 B1". Google Patents.
Spectroscopic Characterization and Synthetic Utility of 3-Iodo-2-methyl-1H-indole: A Technical Guide for Drug Development
Introduction & Mechanistic Causality 3-Iodo-2-methyl-1H-indole (3-IMI) is a highly versatile, halogenated heterocyclic scaffold utilized extensively in the discovery of novel therapeutics, including 1 and BET bromodomain...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Causality
3-Iodo-2-methyl-1H-indole (3-IMI) is a highly versatile, halogenated heterocyclic scaffold utilized extensively in the discovery of novel therapeutics, including 1 and BET bromodomain antagonists. The strategic placement of the iodine atom at the C3 position provides a highly reactive site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), enabling the modular assembly of complex pharmacophores.
The synthesis of 3-IMI relies on the intrinsic electronic properties of the indole core. The nitrogen lone pair delocalizes into the pyrrole ring, creating an enamine-like system that renders the C3 position highly nucleophilic. The presence of the electron-donating methyl group at C2 further enhances this electron density via hyperconjugation while simultaneously providing steric hindrance that blocks electrophilic attack at C2. Consequently, electrophilic aromatic substitution with iodine proceeds with absolute regioselectivity at C3.
Self-Validating Experimental Protocol: Synthesis of 3-Iodo-2-methyl-1H-indole
This protocol outlines the base-mediated iodination of 2-methyl-1H-indole, optimized for high yield and purity, adapted from established 1.
Preparation: Dissolve 2-methyl-1H-indole (1.0 equiv) in anhydrous DMF (0.75 M concentration) in a round-bottom flask equipped with a magnetic stir bar.
Deprotonation: Add KOH (2.5 equiv) to the solution. Causality: Deprotonation of the indole nitrogen forms an indolide anion, significantly increasing the nucleophilicity of the C3 position and accelerating the reaction rate.
Halogenation: Slowly add I₂ (1.0 equiv) to the reaction mixture at 30 °C.
Reaction Propagation: Stir the mixture continuously for 12 hours at 30 °C.
Validation Checkpoint 1: Monitor the reaction via Thin Layer Chromatography (TLC) using a 20% EtOAc/Hexane system. The starting material should completely disappear, replaced by a lower-Rf product spot (due to the increased molecular weight and polarizability of the iodine atom).
Quenching & Extraction: Pour the reaction mixture into ice-cold distilled water to quench unreacted base and precipitate the product. Extract the aqueous layer three times with EtOAc.
Drying & Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude brown gummy mass via silica gel column chromatography (eluting with 2-8% EtOAc in hexane) to yield 3-iodo-2-methyl-1H-indole.
Validation Checkpoint 2: Confirm product identity via LC-MS prior to NMR analysis. The expected [M+H]⁺ mass is ~257.98.
Figure 1: Step-by-step synthetic workflow for the regioselective iodination of 2-methyl-1H-indole.
Comprehensive Spectroscopic Data
Accurate spectroscopic validation is paramount before utilizing 3-IMI in downstream coupling reactions. The following tables summarize the 2, alongside High-Resolution Mass Spectrometry (HRMS) data.
¹H NMR Analysis
The proton NMR spectrum provides clear evidence of successful C3 substitution. The absence of a proton signal at ~6.2-6.5 ppm (typical for the C3-H of 2-methylindole) confirms complete halogenation. The NH proton is highly deshielded due to hydrogen bonding and the electron-withdrawing nature of the adjacent aromatic system.
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
Assignment
8.11
Singlet (s)
1H
-
Indole N-H
7.41 – 7.35
Multiplet (m)
1H
-
Aromatic C-H
7.25 – 7.22
Multiplet (m)
1H
-
Aromatic C-H
7.18
Doublet of doublets (dd)
2H
6.6, 2.9
Aromatic C-H
2.46
Singlet (s)
3H
-
C2-CH₃
Table 1: ¹H NMR (500 MHz, CDCl₃) data for 3-iodo-2-methyl-1H-indole.
¹³C NMR Analysis and the "Heavy Atom Effect"
The ¹³C NMR spectrum is characterized by the pronounced Heavy Atom Effect at the C3 position. Iodine is a large, highly polarizable atom with a dense electron cloud. This electron density provides significant diamagnetic shielding to the attached carbon nucleus. As a result, the C3 carbon is shifted drastically upfield to 59.2 ppm, which is highly atypical for an sp²-hybridized aromatic carbon (normally found between 110-140 ppm).
Chemical Shift (δ, ppm)
Carbon Type
Assignment Notes
136.5, 136.0, 131.0
Quaternary (C)
Aromatic carbons (C2, C3a, C7a)
122.5, 120.7, 120.4, 110.7
Methine (CH)
Aromatic carbons (C4, C5, C6, C7)
59.2
Quaternary (C-I)
C3 (Upfield shift via Heavy Atom Effect)
14.6
Primary (CH₃)
C2 Methyl group
Table 2: ¹³C {¹H} NMR (126 MHz, CDCl₃) data for 3-iodo-2-methyl-1H-indole.
High-Resolution Mass Spectrometry (HRMS)
HRMS confirms the exact molecular weight and elemental composition of the synthesized scaffold.
Ionization Method
Formula
Calculated Mass [M+H]⁺
Found Mass [M+H]⁺
ESI
C₉H₉IN
257.9774
257.9792
Table 3: HRMS (ESI, m/z) data for 3-iodo-2-methyl-1H-indole.
Applications in Advanced Therapeutics: CDK7 Inhibition
3-IMI is a critical building block in the synthesis of polycyclic inhibitors targeting CDK7. CDK7 is a master regulator of transcription, forming the kinase core of the RNA polymerase II (RNAP II) general transcription factor complex. By utilizing 3-IMI to build selective CDK7 inhibitors, researchers can block the phosphorylation of the RNAP II C-terminal domain, leading to transcriptional arrest and apoptosis in oncogene-addicted cancer cells.
Figure 2: Downstream mechanistic pathway of 3-IMI derived CDK7 inhibitors in oncology.
References
Regioselective C(sp2)
POLYCYCLIC INHIBITORS OF CYCLIN-DEPENDENT KINASE 7 (CDK7) - EP 3057956 B1.
Comprehensive NMR Characterization of 3-Iodo-2-methyl-1H-indole: Elucidating the Heavy Atom Effect and Structural Dynamics
Executive Summary & Synthetic Utility In advanced medicinal chemistry and drug development, functionalized indoles serve as privileged scaffolds. Specifically, 3-iodo-2-methyl-1H-indole is a critical synthetic intermedia...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Synthetic Utility
In advanced medicinal chemistry and drug development, functionalized indoles serve as privileged scaffolds. Specifically, 3-iodo-2-methyl-1H-indole is a critical synthetic intermediate widely utilized in the development of polycyclic inhibitors, such as Cyclin-Dependent Kinase 7 (CDK7) inhibitors [1]. The C3-iodination provides an essential, highly reactive handle for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).
For researchers synthesizing this intermediate, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical tool. This whitepaper provides an in-depth technical guide on the
H and C NMR characterization of 3-iodo-2-methyl-1H-indole, detailing the step-by-step synthetic protocol, the causality behind distinct spectral shifts, and the profound relativistic phenomena governing its magnetic resonance.
Experimental Protocol: Synthesis and NMR Acquisition
To ensure high scientific integrity, the synthetic and analytical workflow must function as a self-validating system . The protocol below relies on the deprotonation of the indole nitrogen to drive regioselective electrophilic aromatic substitution at the C3 position[2]. The success of this reaction is internally validated during NMR analysis by the absolute disappearance of the C3-proton signal (typically ~6.2 ppm in the starting material) and the emergence of a highly shielded C3-carbon signal.
Step-by-Step Methodology
Reaction Setup: To a flame-dried round-bottom flask, add 2-methyl-1H-indole (1.0 equiv) and potassium hydroxide (KOH, 2.5 equiv) in anhydrous N,N-dimethylformamide (DMF). Causality: KOH deprotonates the indole N-H, significantly enhancing the nucleophilicity of the C3 position via resonance, ensuring exclusive regioselectivity.
Halogenation: Slowly add elemental iodine (I
, 1.0 equiv) at 30 °C. Stir the mixture for 12 hours. Causality: Maintaining a mild temperature of 30 °C prevents oxidative polymerization and over-iodination.
Quenching & Extraction: Pour the crude mixture into distilled water to quench unreacted electrophiles. Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.
Drying & Concentration: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na
SO, filter, and concentrate under reduced pressure.
Purification: Purify the crude brown mass via silica gel column chromatography using a gradient of 2–8% EtOAc in hexanes to yield 3-iodo-2-methyl-1H-indole as a brown gummy mass.
NMR Sample Preparation: Dissolve ~15 mg of the purified product in 0.6 mL of anhydrous deuterated chloroform (CDCl
) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Causality: CDCl is chosen because it lacks exchangeable protons, allowing the broad N-H singlet to be observed without rapid deuterium exchange.
Acquisition: Acquire
H NMR at 500 MHz (16 scans, 1s relaxation delay) and C NMR at 126 MHz (1024 scans, 2s relaxation delay) at 298 K.
Fig 1. Experimental workflow for the synthesis and NMR characterization of 3-iodo-2-methyl-1H-indole.
Mechanistic Rationale: The Heavy Atom Effect (HAE)
In standard organic chemistry heuristics, electronegative atoms deshield adjacent nuclei, shifting their NMR signals downfield. However, the
C NMR spectrum of 3-iodo-2-methyl-1H-indole presents a stark anomaly: the C3 carbon resonates at an unusually upfield position of 59.2 ppm [1].
This phenomenon is governed by the Heavy Atom Effect (HAE) . Because iodine is a heavy halogen (Atomic Number Z = 53), it introduces profound relativistic effects—specifically, Spin-Orbit (SO) coupling . The interaction between the electron's spin and its orbital motion around the massive iodine nucleus generates a secondary magnetic field. This field strongly opposes the external magnetic field (
) at the directly attached C3 nucleus, resulting in massive magnetic shielding. Consequently, the C3 chemical shift drops from ~102 ppm (in the non-iodinated precursor) to 59.2 ppm.
Fig 2. Logical causality of the Heavy Atom Effect on the 13C NMR chemical shift of C3.
Spectral Analysis & Data Presentation
The structural elucidation of 3-iodo-2-methyl-1H-indole is confirmed by mapping the empirical spectral data to the molecular topology [1].
H NMR Spectral Breakdown
The
H NMR spectrum (500 MHz, CDCl) is characterized by the absence of the C3-H proton, confirming complete halogenation. The N-H proton appears as a broad singlet at δ 8.11; its broadness is caused by quadrupolar relaxation from the adjacent N nucleus and trace intermolecular proton exchange. The methyl group at C2 appears as a sharp 3H singlet at δ 2.46, slightly deshielded by the adjacent aromatic ring current.
Table 1:
H NMR Spectral Data (500 MHz, CDCl)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (, Hz)
Assignment
8.11
Singlet (s, broad)
1H
-
N-H (Position 1)
7.41 – 7.35
Multiplet (m)
1H
-
Ar-H (Position 4 or 7)
7.25 – 7.22
Multiplet (m)
1H
-
Ar-H (Position 4 or 7)
7.18
Doublet of doublets (dd)
2H
6.6, 2.9
Ar-H (Positions 5 & 6)
2.46
Singlet (s)
3H
-
-CH (Position 2)
C {
H} NMR Spectral Breakdown
The
C NMR spectrum (126 MHz, CDCl) provides the ultimate structural verification. The spectrum contains exactly 9 distinct carbon environments. The most diagnostic peak is the C3 quaternary carbon at δ 59.2, definitively proving the presence of the carbon-iodine bond. The C2-methyl carbon is highly shielded at δ 14.6, typical for an alkyl group attached to an electron-rich heteroaromatic system.
Table 2:
C {H} NMR Spectral Data (126 MHz, CDCl)
Chemical Shift (δ, ppm)
Carbon Type
Assignment (Proposed)
136.5
Quaternary (C)
C2 or C7a
136.0
Quaternary (C)
C2 or C7a
131.0
Quaternary (C)
C3a
122.5
Methine (CH)
C4
120.7
Methine (CH)
C5 or C6
120.4
Methine (CH)
C5 or C6
110.7
Methine (CH)
C7
59.2
Quaternary (C-I)
C3 (Heavy Atom Effect)
14.6
Primary (CH)
C2-CH
References
Title: Regioselective C(sp2)-H Halogenation of Pyrazolo[1,5-a]pyrimidines Facilitated by Hypervalent I (Supplemental Data for 3-iodo-2-methyl-1H-indole)
Title: POLYCYCLIC INHIBITORS OF CYCLIN-DEPENDENT KINASE 7 (CDK7)
Foundational
Mass Spectrometry Analysis of 3-Iodo-2-methyl-1H-indole: A Technical Guide to Ionization, Fragmentation Causality, and LC-MS/MS Workflows
Target Audience: Researchers, analytical scientists, and drug development professionals. Content Type: In-Depth Technical Whitepaper Executive Summary Halogenated indoles are highly privileged scaffolds in medicinal chem...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, analytical scientists, and drug development professionals.
Content Type: In-Depth Technical Whitepaper
Executive Summary
Halogenated indoles are highly privileged scaffolds in medicinal chemistry and drug discovery, frequently utilized to modulate target binding affinity and metabolic stability[1]. The strategic placement of an iodine atom at the C-3 position of a 2-methylindole core significantly alters the molecule's electronic distribution and lipophilicity[1]. For analytical scientists, the mass spectrometric (MS) characterization of 3-iodo-2-methyl-1H-indole (C9H8IN) presents unique challenges. The heavy atom effect of iodine, combined with its large mass defect and low bond dissociation energy, dictates highly specific ionization and fragmentation pathways that must be thoroughly understood to ensure robust assay development.
Physicochemical Properties & Ionization Dynamics
3-Iodo-2-methyl-1H-indole exhibits a monoisotopic mass of 256.97015 Da and an XLogP3 partition coefficient of approximately 3.1[2]. In positive Electrospray Ionization (ESI+), the molecule readily accepts a proton at the electron-rich indole nitrogen, yielding a stable [M+H]+ precursor ion with an exact calculated mass of m/z 257.9774[3].
The Causality of Ionization:
The electron-donating 2-methyl group increases the proton affinity of the indole ring compared to an unsubstituted indole. However, the bulky, polarizable iodine atom at C-3 exerts an inductive electron-withdrawing effect (-I) while simultaneously providing resonance donation (+M). This delicate electronic balance stabilizes the protonated species in the MS source but heavily influences the subsequent collision-induced dissociation (CID) trajectories[1][3]. Furthermore, unlike chlorinated or brominated indoles that display distinct M+2 isotopic clusters (e.g., 3:1 for Cl, 1:1 for Br), iodine is monoisotopic (127I)[1][4]. Consequently, the validation of this compound relies entirely on its exact mass defect rather than an isotopic cluster.
Fragmentation Causality: The "Heavy Atom" Effect
When subjected to tandem mass spectrometry (MS/MS), the fragmentation of 3-iodo-2-methyl-1H-indole is overwhelmingly dominated by the cleavage of the C3-I bond. The carbon-iodine bond is relatively weak (~240 kJ/mol) compared to the C-C or C-N bonds within the indole core, leading to two primary competitive pathways:
Homolytic Cleavage (Radical Formation): The most characteristic MS/MS pathway is the homolytic fission of the C-I bond, resulting in the loss of an iodine radical (I•, 126.90 Da)[5]. This generates a highly reactive radical cation [M+H - I]+• at m/z 131.07. This radical-directed dissociation (RDD) is a hallmark of iodo-aromatics and serves as a definitive diagnostic feature[5].
Heterolytic Cleavage (Neutral Loss): A competing pathway involves the loss of hydrogen iodide (HI, 127.91 Da), yielding an even-electron indole cation [C9H8N]+ at m/z 130.06.
Secondary Ring Cleavage: Following the loss of iodine, the resulting des-iodo fragments undergo typical indole fragmentation, specifically the loss of hydrogen cyanide (HCN, 27 Da) or a methyl radical (•CH3, 15 Da), leading to lower mass fragments such as m/z 103 and 104[1].
Fig 1: Proposed MS/MS fragmentation pathways of 3-iodo-2-methyl-1H-indole via CID.
To ensure high-fidelity data acquisition and prevent artifactual degradation, the following step-by-step protocol is engineered as a self-validating system.
Step 1: Dissolve the analyte in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.
Causality: Formic acid ensures complete protonation for ESI+. Methanol is preferred over Acetonitrile to prevent trace transition-metal catalyzed dehalogenation often observed in ACN clusters.
Step 2: Transfer all aliquots immediately to amber glass autosampler vials.
Causality: Iodoindoles are highly susceptible to photo-induced homolytic cleavage[5]. UV photons possess sufficient energy to break the C-I bond, creating false-positive des-iodo degradation peaks in the chromatogram[5].
Phase 2: Chromatographic Separation
Step 1: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.
Step 2: Apply a mobile phase gradient of A (H2O + 0.1% Formic Acid) and B (Methanol + 0.1% Formic Acid), ramping from 5% B to 95% B over 5.0 minutes at 0.4 mL/min.
Causality: The lipophilic nature of the 2-methyl and 3-iodo substitutions (XLogP3 = 3.1) ensures strong retention on C18[2]. A rapid methanol gradient facilitates sharp elution while maintaining optimal desolvation kinetics in the MS source.
Phase 3: Mass Spectrometry (ESI-QqQ)
Step 1: Operate in Positive Electrospray Ionization (ESI+) mode. Set Capillary voltage to 3.0 kV and Desolvation Temp to 350°C.
Step 2 (Validation Check): Confirm the absence of an M+2 isotopic peak in the Q1 full scan.
Causality: As established, iodine lacks the M+2 isotope signature[1][4]. If an M+2 peak is observed at ~30% or ~100% relative abundance, the sample is cross-contaminated with a chlorinated or brominated analog, respectively.
Quantitative Data Presentation
The following table summarizes the optimized Multiple Reaction Monitoring (MRM) transitions required for the quantitative analysis of 3-iodo-2-methyl-1H-indole.
Analyte
Precursor Ion [M+H]+ (m/z)
Product Ion (m/z)
Neutral Loss
Collision Energy (eV)
Diagnostic Significance
3-iodo-2-methyl-1H-indole
257.98
131.07
126.90 (I•)
15 - 20
Primary radical cation formation (Quantifier)
3-iodo-2-methyl-1H-indole
257.98
130.06
127.91 (HI)
20 - 25
Secondary even-electron cleavage (Qualifier)
3-iodo-2-methyl-1H-indole
257.98
104.05
153.93 (I• + HCN)
35 - 40
Indole ring opening (Qualifier)
References
Benchchem. "A Comparative Spectroscopic Analysis of Halogenated Indoles: A Guide for Researchers". Benchchem.
National Center for Biotechnology Information. "3-iodo-2-methyl-1H-indole | C9H8IN | CID 24974831". PubChem.
Semantic Scholar. "Regioselective C(sp2)-H Halogenation of Pyrazolo[1,5-a]pyrimidines Facilitated by Hypervalent I".
SciELO. "Halogenated oxindole and indoles from the South African marine ascidian Distaplia skoogi".
PMC - NIH. "Radical Directed Dissociation for Facile Identification of Iodo-Tyrosine Residues using ESI-MS".
solubility of 3-iodo-2-methyl-1H-indole in organic solvents
Solvation Dynamics and Solvent Compatibility of 3-Iodo-2-methyl-1H-indole: A Technical Guide for Synthetic and Biological Applications Introduction & Chemical Profiling For researchers and drug development professionals,...
Author: BenchChem Technical Support Team. Date: March 2026
Solvation Dynamics and Solvent Compatibility of 3-Iodo-2-methyl-1H-indole: A Technical Guide for Synthetic and Biological Applications
Introduction & Chemical Profiling
For researchers and drug development professionals, understanding the solvation thermodynamics of a target compound is the critical first step in both chemical synthesis and biological evaluation. 3-Iodo-2-methyl-1H-indole (3-IMI) (CAS: 2033-44-5) is a highly valuable synthetic intermediate and a pharmacophore with documented anti-cancer, antimicrobial, and anti-inflammatory properties[1].
However, handling 3-IMI requires precise solvent selection due to its unique structural profile. The molecule consists of an aromatic indole core, a methyl group at the C2 position, and a bulky, highly polarizable iodine atom at the C3 position[1]. This configuration yields a molecular weight of 257.07 g/mol and a computed partition coefficient (LogP) of approximately 3.1[2].
Causality of Solvation: The high LogP and the presence of the lipophilic iodine atom render 3-IMI highly hydrophobic. While the N1-proton acts as a hydrogen-bond donor, the molecule lacks sufficient hydrogen-bond acceptors to interact favorably with water[2]. Consequently, overcoming the crystalline lattice energy of 3-IMI requires organic solvents capable of either strong dipole-dipole interactions (to stabilize the polarizable iodine) or hydrogen-bond acceptance (to interact with the indole N-H).
Empirical Solubility Profiles in Organic Solvents
To facilitate rapid experimental design, the solubility behavior of 3-IMI across various organic solvent classes has been synthesized below. Aprotic polar solvents demonstrate the highest solvation capacity, making them ideal for high-concentration stock solutions, whereas non-polar solvents are strictly relegated to anti-solvent crystallization or chromatographic elution[3][4].
Table 1: Quantitative and Qualitative Solubility Data for 3-IMI
To conceptualize the thermodynamic pathways that dictate the solubility of 3-IMI, refer to the solvation mechanism diagram below.
Thermodynamic solvation pathways of 3-IMI in various organic solvent classes.
Self-Validating Experimental Protocols
As a Senior Application Scientist, it is imperative to rely on self-validating systems rather than assumption-based methodologies. The following protocols guarantee thermodynamic accuracy and biological assay integrity.
Causality: Kinetic dissolution methods often suffer from supersaturation artifacts. The 48-hour isothermal approach ensures that the absolute thermodynamic equilibrium between the solid 3-IMI and the solvent phase is achieved and mathematically verified.
Saturation: Add an excess amount of 3-IMI (e.g., 50 mg) to 1.0 mL of the target organic solvent (e.g., EtOAc) in a hermetically sealed borosilicate glass vial[4].
Equilibration: Agitate the suspension at 300 RPM in a temperature-controlled incubator set strictly to 25.0 ± 0.1 °C for 24 hours.
Phase Separation: Centrifuge the mixture at 10,000 x g for 15 minutes to pellet undissolved solids. Extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.
Expert Insight: Polytetrafluoroethylene (PTFE) is mandatory here; using nylon or cellulose filters will result in the hydrophobic adsorption of 3-IMI to the membrane, artificially lowering the measured concentration.
Self-Validation (Equilibrium Check): Repeat the sampling process at the 48-hour mark. If the concentration difference between the 24h and 48h samples is
, thermodynamic equilibrium is definitively validated.
Quantification: Dilute the filtrate into a compatible mobile phase and analyze via HPLC-UV (λ = 280 nm) against a pre-established 3-IMI calibration curve.
Protocol B: Preparation of Self-Validating Stock Solutions for Bioassays
Causality: Because 3-IMI is highly hydrophobic, introducing it directly into aqueous cell culture media will cause immediate micro-precipitation, leading to false-negative biological data[1].
Primary Stock Generation: Dissolve 3-IMI in anhydrous DMSO to a concentration of 50 mM. DMSO acts as a universal hydrogen-bond acceptor, effectively disrupting the indole N-H lattice network and stabilizing the molecule[3].
Sonication: Sonicate the vial for 5 minutes at room temperature to ensure complete microscopic dissolution.
Aqueous Dilution: Add the DMSO stock dropwise to the aqueous assay buffer under vigorous vortexing.
Expert Insight: Ensure the final DMSO concentration does not exceed 1% v/v. Higher concentrations of DMSO will induce solvent-mediated cytotoxicity in cell lines, confounding the anti-cancer activity data of 3-IMI[1].
Self-Validation (Aggregation Check): Analyze the final aqueous dilution using Dynamic Light Scattering (DLS). The absence of particles >10 nm validates that 3-IMI remains fully solvated and has not formed colloidal aggregates.
Workflow for utilizing 3-IMI stock solutions in synthesis and biological assays.
PubChem. "3-iodo-2-methyl-1H-indole | C9H8IN | CID 24974831". National Institutes of Health (NIH).
Chakkaravarthi et al. "3-Iodo-2-methyl-1-phenylsulfonyl-1H-indole". PMC / National Institutes of Health (NIH).
Wang et al. "US9675697B2 - BET bromodomain inhibitors and therapeutic methods using the same". Google Patents.
Dutta, K., et al. "Synthesis of novel indole‐oxadiazole molecular hybrids by a regioselective C‐3 sulfenylation of indole with 1,3,4‐oxadiazole‐2‐thiols using iodine‐dimethyl sulfoxide and their anticancer properties". ResearchGate.
Semantic Scholar. "Regioselective C(sp2)-H Halogenation of Pyrazolo[1,5-a]pyrimidines Facilitated by Hypervalent I". Semantic Scholar.
3-Iodo-2-methyl-1H-indole: Foundational Synthesis and Mechanistic Insights for Advanced Molecular Assembly
Executive Summary The functionalization of the indole core remains one of the most critical endeavors in medicinal chemistry and organic synthesis. Among halogenated indoles, 3-iodo-2-methyl-1H-indole (CAS: 2033-44-5) st...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The functionalization of the indole core remains one of the most critical endeavors in medicinal chemistry and organic synthesis. Among halogenated indoles, 3-iodo-2-methyl-1H-indole (CAS: 2033-44-5) stands out as a highly versatile, structurally primed building block[1]. The strategic placement of an iodine atom at the C3 position and a methyl group at the C2 position creates a unique reactivity profile, making it an indispensable precursor for palladium-catalyzed cross-coupling reactions (such as Suzuki and Sonogashira couplings) used in the synthesis of complex active pharmaceutical ingredients (APIs)[1][2].
This technical guide provides an in-depth analysis of the discovery, mechanistic causality, and validated synthetic protocols for 3-iodo-2-methyl-1H-indole, designed for researchers and process chemists in drug development.
Mechanistic Causality: The Logic of C3 Iodination
The discovery and first syntheses of 3-iodo-2-methyl-1H-indole were driven by the innate electronic properties of the indole nucleus. Historically, direct halogenation of unsubstituted indoles was notoriously difficult to control, often resulting in polyhalogenation, oxidative degradation, or polymerization[3].
The introduction of a methyl group at the C2 position fundamentally alters this dynamic. The causality behind the exclusive regioselectivity at the C3 position is governed by two primary factors:
Enamine-like Reactivity: The indole system features an electron-rich pyrrole ring. The nitrogen lone pair delocalizes into the ring, creating a region of high electron density (highest occupied molecular orbital, HOMO) specifically localized at the C3 carbon.
Inductive (+I) and Hyperconjugative Effects: The C2-methyl group exerts an electron-donating inductive effect that further enriches the electron density of the adjacent C3 position. This significantly lowers the activation energy required for an electrophile (such as
) to attack, stabilizing the resulting positively charged Wheland intermediate[1][3].
Mechanistic pathway of electrophilic aromatic substitution at the C3 position of 2-methylindole.
Evolution of Synthetic Methodologies
The synthesis of 3-iodo-2-methyl-1H-indole has evolved from harsh elemental halogenation to highly controlled, mild protocols. The choice of reagent dictates the scalability, purity, and environmental impact of the reaction.
The Classical Approach: Iodine and Base (
/ KOH)
The foundational method for synthesizing 3-iodo-2-methyl-1H-indole utilizes elemental iodine (
) in the presence of a strong base, such as potassium hydroxide (KOH), typically in a polar aprotic solvent like N,N-dimethylformamide (DMF)[4].
Causality: The base deprotonates the indole nitrogen, forming an indolyl anion. This drastically increases the nucleophilicity of the ring, allowing it to react rapidly with the relatively mild electrophile
. This method is highly scalable and cost-effective, making it a staple in industrial synthesis, such as the preparation of polycyclic inhibitors of Cyclin-Dependent Kinase 7 (CDK7)[4].
The Modern Standard: N-Iodosuccinimide (NIS)
For sensitive substrates or library generation, N-iodosuccinimide (NIS) is the preferred reagent[5].
Causality: NIS acts as a controlled source of the iodonium ion (
). Because it does not require a strong base, it prevents the degradation of base-sensitive functional groups and minimizes the formation of di-iodinated or oxidized byproducts. This protocol was notably utilized in the synthesis of bioprobes for lysyl oxidases, where precise functional group tolerance was required[5].
Quantitative Data: Route Comparison
The following table summarizes the quantitative metrics of the two primary synthetic routes, allowing process chemists to select the optimal method based on project constraints.
Parameter
Classical Route ( / KOH)
Modern Route (NIS)
Reagents
2-Methylindole, (1.0 eq), KOH (2.5 eq)
2-Methylindole, NIS (1.1 eq)
Solvent
DMF
DMF or Dichloromethane (DCM)
Temperature
30 °C
0 °C warming to Room Temp
Reaction Time
12 hours
45 minutes
Typical Yield
80 - 85%
90 - 95%
Impurity Profile
Trace polyiodination, oxidation products
Succinimide byproduct (water-soluble)
Primary Application
Large-scale industrial batch synthesis
Medicinal chemistry, sensitive substrates
Self-Validating Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The visual cues (color changes) and specific stoichiometric ratios serve as internal checkpoints for the chemist.
Protocol A: Mild Iodination using N-Iodosuccinimide (NIS)
Adapted from the synthesis of lysyl oxidase bioprobes[5].
Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar. Purge the system with inert gas (Nitrogen or Argon).
Dissolution: Dissolve 2-methyl-1H-indole (3.00 g, 22.8 mmol) in anhydrous DMF (30 mL). The solution should be clear and pale yellow.
Temperature Control: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.
Electrophilic Addition: Add N-iodosuccinimide (NIS) (5.64 g, 25.1 mmol, 1.1 eq) in a single portion. Validation Checkpoint: The reaction mixture will immediately darken, indicating the formation of the charge-transfer complex and subsequent Wheland intermediate.
Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 45 minutes.
Quenching & Workup: Pour the reaction mixture into ice-cold distilled water (100 mL) containing 1% sodium thiosulfate (
) to quench any unreacted iodine. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, filter, and concentrate under reduced pressure. The crude product can be recrystallized from ethanol to yield pure 3-iodo-2-methyl-1H-indole.
Preparation: To a 500 mL flask, add 2-methyl-1H-indole (20.0 g, 152.5 mmol) and KOH (21.4 g, 381.2 mmol, 2.5 eq) in DMF (200 mL).
Activation: Stir the mixture at room temperature for 15 minutes to allow for the deprotonation of the indole nitrogen.
Halogenation: Slowly add elemental Iodine (
) (38.7 g, 152.5 mmol, 1.0 eq) at 30 °C. Validation Checkpoint: Maintain strict temperature control; exceeding 40 °C increases the risk of oxidative degradation.
Propagation: Stir the mixture continuously for 12 hours.
Workup: Pour the dark mixture into water (500 mL) and extract with Ethyl Acetate. Dry the organic layer over
and evaporate to yield the solid product.
Downstream Applications in Drug Discovery
The true value of 3-iodo-2-methyl-1H-indole lies in its role as a linchpin for molecular assembly. The carbon-iodine bond is highly susceptible to oxidative addition by palladium catalysts, making it an ideal substrate for cross-coupling[1].
For example, in the development of BET bromodomain inhibitors , 3-iodo-2-methyl-1H-indole derivatives undergo Suzuki-Miyaura coupling with bis(pinacolato)diboron or aryl boronic acids to construct complex polycyclic scaffolds that intercalate into chromatin-regulating proteins[2].
Workflow from synthesis of 3-iodo-2-methyl-1H-indole to downstream pharmaceutical applications.
References
Google Patents (US20230349907A1)
Google Patents (US9675697B2)
European Patent Office (EP3057956B1) - Polycyclic Inhibitors of Cyclin-Dependent Kinase 7 (CDK7)
ResearchGate - Synthesis of novel indole‐oxadiazole molecular hybrids by a regioselective C‐3 sulfenylation of indole...
URL:[Link]
Electrophilic Iodination of 2-Methylindole: Mechanistic Pathways and Synthetic Protocols
Abstract The functionalization of the indole core is a cornerstone of medicinal chemistry and drug development. Specifically, the regioselective electrophilic iodination of 2-methylindole at the C3 position yields 3-iodo...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The functionalization of the indole core is a cornerstone of medicinal chemistry and drug development. Specifically, the regioselective electrophilic iodination of 2-methylindole at the C3 position yields 3-iodo-2-methylindole, a highly versatile building block for transition-metal-catalyzed cross-coupling reactions. This technical guide provides an in-depth mechanistic analysis and self-validating experimental protocols for the synthesis of this critical intermediate.
Mechanistic Principles of C3-Iodination
Indoles are electron-rich, privileged heteroaromatic scaffolds. The nitrogen lone pair participates in the
-system, significantly enhancing the nucleophilicity of the pyrrole ring. In 2-methylindole, the C2 position is sterically and synthetically blocked by the methyl group, which further increases the electron density at the C3 position via inductive (+I) and hyperconjugative effects,1[1].
The iodination proceeds via a classic electrophilic aromatic substitution (
) mechanism.2[2]. This rate-determining step disrupts aromaticity to form a resonance-stabilized -complex, known as the Wheland intermediate[2]. Subsequent rapid deprotonation by a mild base or solvent molecule restores aromaticity, yielding the thermodynamically stable 3-iodo-2-methylindole[2].
Mechanistic pathway of C3 electrophilic iodination of 2-methylindole.
Reagent Selection and Causality
The choice of iodinating agent dictates the reaction's efficiency, functional group tolerance, and scalability.
N-Iodosuccinimide (NIS):3[3]. The succinimide byproduct is highly water-soluble, simplifying downstream purification.
Molecular Iodine (
) with Base: Utilizing in the presence of a base (e.g., KOH) deprotonates the indole nitrogen to form an indolide anion.2[2], though it requires substrates tolerant of basic conditions.
Base generates highly nucleophilic indolide anion; cost-effective for large-scale synthesis[2].
Barluenga's Reagent
/
Room Temp
92%
Highly reactive source; ideal for sterically hindered or complex substrates[4].
Experimental Methodologies
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints for the synthetic chemist.
Protocol A: NIS-Mediated Iodination in Dichloromethane
This method is the most straightforward route to 3-iodo-2-methylindole, achieving exceptional regioselectivity[1].
Substrate Dissolution: Dissolve 2-methylindole (1.0 equiv) in anhydrous dichloromethane (
) to a concentration of 0.2 M.
Causality: A non-polar aprotic solvent stabilizes the transition state without solvolyzing the iodinating agent.
Temperature Control: Cool the reaction flask to 0 °C using an ice bath.
Causality: Lowering the temperature minimizes oxidative dimerization of the indole core and controls the exothermic nature of the electrophilic attack.
Reagent Addition: Add N-Iodosuccinimide (1.05 equiv) portionwise over 10 minutes while keeping the flask shielded from light (e.g., wrapped in aluminum foil).
Causality: Darkness prevents the homolytic cleavage of the N-I bond (which would initiate an unwanted radical pathway), ensuring the reaction proceeds strictly via ionic electrophilic substitution[3].
Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1) eluent. The product spot will appear highly UV-active and lower in
than the starting material.
Quenching: Upon consumption of the starting material, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (
).
Causality: Thiosulfate rapidly reduces any unreacted electrophilic iodine to iodide (
), halting the reaction and preventing over-iodination or oxidative degradation[2].
Isolation: Transfer to a separatory funnel, extract the aqueous layer with
(3x), wash the combined organic layers with brine, and dry over anhydrous . Concentrate under reduced pressure and recrystallize the crude solid from ethanol to yield pure 3-iodo-2-methylindole.
Step-by-step experimental workflow for NIS-mediated iodination.
Protocol B: Iodine/Base-Mediated Iodination
This alternative protocol is highly effective for cost-sensitive scale-ups[2].
Deprotonation: Dissolve 2-methylindole (1.0 equiv) in N,N-dimethylformamide (DMF). Add crushed potassium hydroxide (KOH, 1.5 equiv) and stir for 15 minutes at room temperature.
Causality: KOH deprotonates the indole N-H, generating an indolide anion that is vastly more nucleophilic at C3 than the neutral indole.
Iodination: Dissolve molecular iodine (
, 1.1 equiv) in a minimal amount of DMF and add it dropwise to the reaction mixture. The dark color of iodine will rapidly dissipate as it is consumed.
Precipitation: After 1 hour, pour the reaction mixture into heavily stirred ice water containing 5% sodium thiosulfate.
Causality: The highly polar DMF partitions into the aqueous phase, causing the hydrophobic 3-iodo-2-methylindole to crash out of solution as a solid precipitate.
Filtration: Collect the precipitate via vacuum filtration, wash with cold water, and dry under high vacuum.
Downstream Applications in Drug Development
The installation of an iodine atom at the C3 position transforms 2-methylindole from a simple heterocycle into a highly reactive linchpin.5[5]. These transformations allow medicinal chemists to rapidly construct complex, multi-substituted indole architectures that are omnipresent in pharmaceuticals, natural products, and advanced materials[5].
References
Beilstein Journals. "Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence". Available at:[Link]
Unlocking the Pharmacological Potential of 3-Iodo-2-methyl-1H-indole: A Technical Whitepaper on Scaffold Functionalization and Biological Activity
Executive Summary In the landscape of medicinal chemistry, the indole ring remains one of the most privileged structural motifs, mimicking endogenous ligands such as tryptophan and serotonin. Among its functionalized var...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of medicinal chemistry, the indole ring remains one of the most privileged structural motifs, mimicking endogenous ligands such as tryptophan and serotonin. Among its functionalized variants, 3-iodo-2-methyl-1H-indole (3-IMI) has emerged as a dual-purpose asset. It exhibits intrinsic biological activities—ranging from antimicrobial to potential antineoplastic effects[1]—while simultaneously serving as a highly versatile synthetic intermediate. This whitepaper explores the structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols necessary to harness 3-IMI in modern drug discovery.
Structural Rationale & Causality: The Anatomy of 3-IMI
The pharmacological value of 3-IMI is not accidental; it is dictated by the precise stereoelectronic properties of its substituents:
The Indole Core: Provides a planar, heteroaromatic system capable of
stacking and hydrogen bonding (via the N-H donor) within protein binding pockets.
The C2-Methyl Group: Introduces strategic steric hindrance. In kinase binding pockets, this methyl group restricts the rotational freedom of the molecule, locking it into a specific bioactive conformation that enhances target selectivity.
The C3-Iodo Substitution: Iodine, being a large, highly polarizable halogen, significantly increases the lipophilicity of the scaffold, enhancing cellular membrane penetration. Furthermore, it acts as a halogen bond donor, forming highly directional interactions with Lewis base residues (e.g., carbonyl oxygens) in target proteins. Crucially, the C3-iodine is a reactive handle for palladium-catalyzed cross-coupling, allowing for rapid diversification[2].
Expert Insight: The electron-rich nature of the unprotected indole ring can make the C3-I bond resistant to oxidative addition by palladium catalysts. Experienced chemists know that protecting the N1 position with an electron-withdrawing group (e.g., methanesulfonyl or tosyl) is often required to sufficiently weaken the C3-I bond and facilitate downstream coupling[3].
Mechanistic Pathways & Biological Activities
Antimicrobial and Antibiofilm Efficacy
The rise of multi-drug resistant (MDR) bacteria, particularly Staphylococcus aureus and Escherichia coli, is largely driven by their ability to form biofilms and metabolically dormant persister cells. Halogenated indoles have demonstrated a unique capacity to eradicate these recalcitrant populations[4].
Research indicates that multi-halogenated indoles (incorporating iodine, bromine, or chlorine) downregulate critical quorum-sensing genes such as agrA and RNAIII[5]. By suppressing these pathways, halogenated indoles inhibit the production of staphyloxanthin (a virulence factor that protects bacteria from oxidative stress), rendering the biofilm matrix structurally unstable and highly susceptible to reactive oxygen species (ROS)[5].
Diagram 1: Mechanism of biofilm disruption and persister cell eradication by halogenated indoles.
Kinase Inhibition and Anticancer Potential
Indole derivatives are heavily utilized in oncology as competitive inhibitors of ATP-binding sites in various kinases. For instance, 3-iodoindole precursors have been successfully coupled via Suzuki-Miyaura reactions to yield potent inhibitors of Haspin kinase, a target involved in cell cycle progression[6]. Additionally, halogenated indole derivatives have been shown to inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), disrupting the pro-survival PI3K/Akt signaling pathway and inducing apoptosis in malignant cells[7].
Diagram 2: Anticancer signaling pathway arrest via kinase inhibition by 3-IMI derivatives.
Quantitative Baseline: Comparative Activity of Halogenated Indoles
To project the baseline efficacy of 3-IMI and its derivatives, we must analyze the quantitative data of structurally analogous halogenated indoles. The following table summarizes field-proven metrics[5][6][7][8].
Compound Class
Target Pathogen / Kinase
Key Mechanism of Action
Observed Efficacy (MIC / IC50)
5-Iodoindole
S. aureus / E. coli
Biofilm & Persister Eradication
MIC: ~100 µg/mL
Multi-halogenated Indoles
MRSA (Methicillin-resistant)
agrA / RNAIII Downregulation
MIC: 20–30 µg/mL
3-Iodoindole Derivatives
Haspin Kinase
ATP-competitive inhibition
IC: 1–2 nM
Haloindole-2,3-diones
VEGFR-2
PI3K/Akt Pathway Arrest
Sub-micromolar IC
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls and mechanistic checkpoints to prevent false positives.
Protocol: Synthesis & Functionalization of 3-IMI via Suzuki-Miyaura Coupling
This workflow details the transformation of 2-methyl-1H-indole into a diverse library of biologically active C3-substituted derivatives.
Step 1: Regioselective Iodination
Dissolve 2-methyl-1H-indole in dimethylformamide (DMF) and cool to 0°C.
Add potassium hydroxide (KOH) followed by a dropwise addition of iodine (
) dissolved in DMF.
Causality Check: The mild base deprotonates the indole, increasing electron density at the C3 position (the most nucleophilic site), ensuring exclusive C3-iodination. The 2-methyl group sterically blocks C2 side-reactions.
Step 2: N-Protection (Critical for Coupling)
Treat the resulting 3-iodo-2-methyl-1H-indole with sodium hydride (NaH) at 0°C, followed by methanesulfonyl chloride (MsCl).
Causality Check: As noted in literature, protecting the N1 position with an electron-withdrawing group is mandatory to reduce the electron density of the indole ring, thereby weakening the C3-I bond and allowing palladium oxidative addition[3].
Step 3: Suzuki-Miyaura Cross-Coupling
Combine the N-protected 3-IMI, an aryl boronic acid (1.5 eq),
(5 mol%), and (2.0 eq) in a degassed mixture of Toluene/Water (4:1).
Heat to 90°C under an argon atmosphere for 12 hours.
Self-Validation: Run a parallel reaction without the Pd catalyst. If product forms in the control, suspect non-transition-metal-mediated background reactions or contaminated reagents.
Diagram 3: Stepwise synthetic workflow for generating 3-IMI derived drug libraries.
To evaluate the antimicrobial potential of synthesized 3-IMI derivatives, this assay decouples planktonic cell death from true biofilm eradication.
Step 1: Biofilm Establishment
Inoculate S. aureus (e.g., ATCC 6538) into a 96-well microtiter plate using Tryptic Soy Broth supplemented with 1% glucose to promote matrix formation.
Incubate statically at 37°C for 24 hours.
Step 2: Treatment & Washing (The Decoupling Step)
Carefully aspirate the supernatant (containing planktonic cells) and wash the wells twice with sterile Phosphate-Buffered Saline (PBS).
Causality Check: Washing ensures that subsequent drug efficacy is measured strictly against the sessile biofilm community, not easily killed free-floating bacteria.
Add fresh media containing serial dilutions of the 3-IMI derivative. Include Gentamicin as a positive control and 1% DMSO as a vehicle control. Incubate for 24 hours.
Step 3: Dual-Readout Validation (Metabolic vs. Biomass)
Metabolic Readout: Add Resazurin (Alamar Blue) to the wells. Viable cells reduce blue resazurin to pink resorufin. Measure fluorescence (Ex 560 nm / Em 590 nm).
Biomass Readout: Wash the wells, fix with methanol, and stain with 0.1% Crystal Violet. Solubilize with 33% acetic acid and measure absorbance at 590 nm.
Self-Validation: If Crystal Violet shows high biomass but Resazurin shows low fluorescence, the 3-IMI derivative has killed the bacteria without degrading the matrix (persister eradication). If both are low, the drug possesses both bactericidal and matrix-disrupting properties.
References
MDPI (2025). Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. Retrieved from: [Link]
National Institutes of Health (PMC) (2025). Multi‐Halogenated Indoles as Antimicrobial and Antivirulence Agents Against Drug‐Resistant Staphylococcus aureus. Retrieved from: [Link]
National Institutes of Health (PMC) (n.d.). Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support. Retrieved from: [Link]
Taylor & Francis (2022). Design and biological evaluation of substituted 5,7-dihydro-6H-indolo[2,3-c]quinolin-6-one as novel selective Haspin inhibitors. Retrieved from: [Link]
Heck reaction procedure using 3-iodo-2-methyl-1H-indole
Application Note: High-Yield Mizoroki-Heck Cross-Coupling of 3-Iodo-2-methyl-1H-indole with Terminal Alkenes Target Audience: Researchers, synthetic chemists, and drug development professionals. Mechanistic Rationale & S...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Yield Mizoroki-Heck Cross-Coupling of 3-Iodo-2-methyl-1H-indole with Terminal Alkenes
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Mechanistic Rationale & Substrate Design
The palladium-catalyzed Mizoroki-Heck reaction is a cornerstone methodology for carbon-carbon bond formation, widely utilized in the late-stage functionalization of complex pharmaceutical intermediates[1]. When targeting the indole core—a privileged scaffold in oncology and neurology—functionalization at the C3 position is highly desirable for synthesizing bioactive derivatives, such as potent cytotoxic agents[2].
The selection of 3-iodo-2-methyl-1H-indole as the aryl halide coupling partner is driven by strict mechanistic causality:
Leaving Group Kinetics: 3-iodoindoles undergo oxidative addition to Pd(0) significantly faster than their 3-bromo or 3-chloro counterparts. This lower activation energy barrier allows the reaction to proceed under milder conditions, preserving sensitive functional groups on the indole core[2].
Steric Direction & Regioselectivity: In unsubstituted indoles, palladium migration or competing C2-alkenylation can occur, leading to complex product mixtures. The presence of the C2-methyl group provides critical steric shielding, strictly enforcing C3-regioselectivity and preventing undesired C2-H activation.
Mitigating Dehalogenation: A known failure mode in indole cross-coupling is the premature reduction of the C-I bond, yielding a dehalogenated byproduct (2-methyl-1H-indole). Traditional thermal heating (90–100 °C) with
often exacerbates this pathway[2]. Transitioning to a heterogeneous catalyst under ultrasound irradiation at room temperature suppresses this hydride-transfer side reaction.
Catalytic Pathway Visualization
Figure 1. Catalytic cycle of the Mizoroki-Heck reaction for 3-iodo-2-methyl-1H-indole.
Catalyst: 10% Pd/C (0.05 equiv)[2]. Note: Heterogeneous Pd/C serves as a stable reservoir, leaching active Pd(0) species into the solution.
Ligand: Triphenylphosphine (
) (0.10 equiv).
Base: Triethylamine (
) (2.0 equiv). Acts as both the acid scavenger and facilitates the reduction of Pd(II) to Pd(0)[1].
Solvent: Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to substrate).
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system; progression to subsequent steps is contingent upon meeting specific analytical criteria.
Step 1: System Purging & Catalyst Pre-activation
To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-iodo-2-methyl-1H-indole (1.0 mmol), 10% Pd/C (0.05 mmol), and
(0.10 mmol).
Seal the flask with a rubber septum and subject the system to three cycles of vacuum/nitrogen backfill. Causality: Oxygen poisons the active Pd(0) species by oxidizing the phosphine ligand, leading to catalytic stalling.
Step 2: Reagent Introduction
Inject anhydrous DMF (5.0 mL) and
(2.0 mmol) via syringe.
Inject the terminal alkene (1.2 mmol). If the alkene is a solid, add it during Step 1.
Step 3: Reaction Execution (Ultrasound-Assisted)
Submerge the Schlenk flask into an ultrasonic bath maintained at 25–30 °C.
Sonicate the mixture for 2–4 hours. Causality: Acoustic cavitation generates localized micro-hotspots that accelerate oxidative addition and migratory insertion without elevating the bulk temperature, thereby preventing thermal dehalogenation of the indole core[2].
Step 4: In-Process Control (IPC) & Validation
Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and filter through a 0.22 µm PTFE syringe filter.
Analyze via LC-MS (UV 254 nm).
Validation Gate: The reaction is deemed complete when the substrate peak area is <2% relative to the product peak, and no significant mass corresponding to 2-methyl-1H-indole (dehalogenation) is detected.
Step 5: Workup and Purification
Dilute the reaction mixture with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove the Pd/C catalyst. Wash the pad with additional Ethyl Acetate (10 mL).
Wash the combined organic filtrate with distilled water (3 × 15 mL) to remove DMF, followed by brine (15 mL).
Dry the organic layer over anhydrous
, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).
Workflow Visualization
Figure 2. Step-by-step experimental workflow for the Heck cross-coupling protocol.
Quantitative Data: Reaction Optimization
The table below summarizes the optimization data demonstrating the superiority of the ultrasound-assisted Pd/C method over traditional thermal conditions for 3-iodoindoles.
Entry
Catalyst System
Base
Solvent
Conditions
Target Yield (%)
Dehalogenation (%)
1
/
DMF
Thermal (90 °C), 12 h
45
21
2
KOAc
DMF
Thermal (90 °C), 12 h
52
20
3
10% Pd/C /
DMF
Thermal (90 °C), 12 h
68
8
4
10% Pd/C /
DMF
Ultrasound (RT), 3 h
89
< 2
Data Interpretation: Thermal conditions (Entries 1-2) promote a competing hydride-transfer mechanism resulting in significant loss of the iodine atom without coupling[2]. Switching to a heterogeneous catalyst under ultrasound (Entry 4) maximizes the target yield while virtually eliminating the dehalogenation pathway.
Troubleshooting & Causal Analysis
Issue: High levels of 2-methyl-1H-indole (Dehalogenation Bypass).
Causality: Occurs when the Pd(II) intermediate undergoes hydride insertion (often sourced from the amine base or solvent) followed by reductive elimination before the alkene can coordinate.
Resolution: Ensure the reaction temperature does not exceed 30 °C. If using liquid alkenes, increase the alkene equivalents to 2.0 to drive the kinetics of migratory insertion over hydride transfer.
Issue: Precipitation of "Black Palladium" (Catalyst Deactivation).
Causality: Pd(0) agglomerates into inactive nanoparticles (palladium black) when the phosphine ligand is oxidized by trace oxygen, or when the base is insufficient to reduce Pd(II) back to Pd(0)[1].
Resolution: Rigorously degas the DMF solvent via freeze-pump-thaw cycles. Ensure the
is freshly distilled and stored over KOH.
References
Title: Ultrasound assisted Mizoroki–Heck reaction catalyzed by Pd/C: Synthesis of 3-vinyl indoles as potential cytotoxic agents
Source: Arabian Journal of Chemistry
URL: [Link]
Title: The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins
Source: PMC (National Institutes of Health)
URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Detailed Application Notes and Protocols.
Introduction & Mechanistic Rationale
3-Iodo-2-methyl-1H-indole (CAS: 2033-44-5) is a highly versatile, commercially available building block utilized extensively in modern drug discovery[1]. The indole nucleus is a recognized "privileged scaffold" due to its ability to mimic endogenous biological ligands (e.g., tryptophan, serotonin). The strategic placement of the iodine atom at the C3 position provides an optimal handle for transition-metal-catalyzed cross-coupling reactions, enabling the rapid generation of diverse 1,2,3-trisubstituted indole libraries.
Causality in Halogen Selection: While 3-chloro and 3-bromo indoles are accessible, the 3-iodo derivative is vastly preferred for late-stage functionalization. The C(sp2)-I bond possesses a significantly lower bond dissociation energy (~65 kcal/mol) compared to C-Br (~81 kcal/mol) and C-Cl (~97 kcal/mol). This energetic differential ensures that the rate-determining oxidative addition step in palladium-catalyzed cycles occurs rapidly and under milder conditions, minimizing the thermal degradation of sensitive functional groups[1].
The Role of the 2-Methyl Group: The methyl group at the C2 position serves a dual purpose. Sterically, it restricts the rotation of bulky substituents introduced at C3, which is critical for locking the conformation of molecules targeting deep enzymatic pockets. Electronically, it donates electron density into the indole core, further activating the C3 position for initial iodination and stabilizing intermediate metal complexes during cross-coupling.
Therapeutic Applications in Drug Development
3-Iodo-2-methyl-1H-indole serves as a critical precursor for several advanced therapeutic agents:
BET Bromodomain Inhibitors (Oncology): Epigenetic reader proteins, such as BET bromodomains, recognize acetylated lysine residues on histones. Derivatives of 2-methyl-1H-indole synthesized via C3 Suzuki couplings effectively mimic the acetyl-lysine moiety. These inhibitors displace BET proteins from chromatin, downregulating oncogenes like c-Myc. Patent literature highlights the use of tert-butyl 3-iodo-2-methyl-1H-indole-1-carboxylate in synthesizing these potent anti-cancer agents[2].
Lysyl Oxidase (LOX) Inhibitors (Anti-Fibrotics): LOX isoenzymes catalyze the cross-linking of collagen and elastin, a primary driver of tissue fibrosis and tumor metastasis. Sonogashira and Suzuki-Miyaura couplings of 3-iodo indoles generate specific bioprobes and inhibitors that bind the copper-dependent active site of LOX, offering therapeutic avenues for idiopathic pulmonary fibrosis and scleroderma[3].
Synthetic Workflow & Pathway Visualization
Figure 1: Synthetic workflow from 2-methyl-1H-indole to advanced therapeutic candidates.
Quantitative Data Summary
The following table summarizes the optimized reaction parameters for the derivatization of 3-iodo-2-methyl-1H-indole based on established medicinal chemistry literature[1][2][3].
Reaction Type
Catalyst System
Base / Additive
Solvent System
Temp (°C)
Avg. Yield
Application / Note
C3 Iodination
None (NIS used)
None
DMF
0 to 25
85-95%
Highly regioselective; rapid conversion.
N-Boc Protection
DMAP (0.1 eq)
Triethylamine
THF or DCM
25
90-98%
Prevents N-coordination to Pd catalysts.
Suzuki-Miyaura
Pd(dppf)Cl2 (0.05 eq)
K2CO3 (aq)
1,4-Dioxane / H2O
80-100
70-85%
H2O is critical for base dissolution.
Sonogashira
Pd(PPh3)2Cl2 / CuI
Diethylamine
DMF
60-80
65-90%
Electron-rich alkynes give higher yields.
Miyaura Borylation
Pd(dppf)Cl2 (0.05 eq)
KOAc
1,4-Dioxane
90-100
60-75%
Generates indole-3-boronic esters.
Validated Experimental Protocols
Protocol A: Synthesis of tert-Butyl 3-iodo-2-methyl-1H-indole-1-carboxylate (N-Boc Protection)
Causality & Rationale: The free N-H of the indole ring is weakly acidic (pKa ~16) and can undergo unwanted deprotonation under the basic conditions of cross-coupling reactions. Furthermore, the free amine can coordinate to palladium, poisoning the catalyst or leading to competing Buchwald-Hartwig N-arylation. Masking the nitrogen with a tert-butyloxycarbonyl (Boc) group eliminates these side reactions and increases the lipid solubility of the intermediate[3].
Initiation: In an oven-dried, argon-purged flask, dissolve 3-iodo-2-methyl-1H-indole (10.0 mmol) in anhydrous THF (30 mL).
Self-Validation: The solution should be clear and pale brown. Moisture must be rigorously excluded to prevent premature hydrolysis of the Boc anhydride.
Activation: Add 4-dimethylaminopyridine (DMAP, 1.0 mmol) and triethylamine (12.0 mmol). Stir for 5 minutes.
Self-Validation: Mild effervescence (CO2 gas evolution) will be observed. The cessation of gas evolution is a physical indicator that the initial activation step is complete.
Monitoring: Stir at room temperature for 2-4 hours. Monitor via TLC (Hexanes:EtOAc 8:2).
Self-Validation: The product spot will run significantly higher (higher Rf) than the highly polar starting material due to the loss of the hydrogen-bond donating N-H group.
Workup: Quench with saturated aqueous NH4Cl (20 mL) to neutralize DMAP and unreacted amines. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Protocol B: Suzuki-Miyaura Cross-Coupling at C3
Causality & Rationale: The Suzuki-Miyaura coupling connects the C3 position to various aryl or heteroaryl rings. Pd(dppf)Cl2 is selected as the catalyst because the bidentate dppf ligand has a large bite angle, which accelerates the reductive elimination step—often the bottleneck when coupling sterically hindered ortho-substituted (e.g., 2-methyl) substrates[2].
Preparation: Charge a Schlenk flask with tert-butyl 3-iodo-2-methyl-1H-indole-1-carboxylate (1.0 mmol), the desired aryl boronic acid (1.2 mmol), and Pd(dppf)Cl2 (0.05 mmol).
Causality: Water is essential to dissolve the inorganic base, which forms the reactive boronate complex required for transmetalation. Degas the biphasic mixture by bubbling argon through the solution for 15 minutes.
Self-Validation: Failure to degas will result in the rapid formation of a black precipitate (Pd black) upon heating, indicating catalyst oxidation and death.
Reaction: Heat the mixture to 90 °C under argon for 4-6 hours.
Self-Validation: A successful reaction maintains a homogenous dark red/brown color in the organic phase.
Workup: Cool to room temperature, dilute with water (10 mL), and extract with EtOAc (3 x 15 mL). Pass the organic layer through a short pad of Celite to remove palladium residues before chromatographic purification.
Protocol C: Sonogashira Cross-Coupling for Alkynylated Derivatives
Causality & Rationale: This protocol introduces alkyne handles at C3, which are critical for synthesizing rigid, linear bioprobes (e.g., LOX inhibitors)[3]. Copper(I) iodide acts as a co-catalyst to form a highly nucleophilic copper acetylide intermediate, which rapidly transmetalates with the Pd(II)-aryl complex[1].
Preparation: In a dry flask under argon, combine the N-Boc protected 3-iodo-2-methyl-1H-indole (1.0 mmol), Pd(PPh3)2Cl2 (0.05 mmol), and CuI (0.1 mmol).
Causality: Diethylamine acts as both the base to deprotonate the terminal alkyne and a mild reducing agent to maintain Pd in its active (0) oxidation state.
Alkyne Addition: Add the terminal alkyne (1.5 mmol) dropwise.
Reaction: Stir at 65 °C for 6 hours.
Self-Validation: The reaction mixture will typically transition from a clear yellow/orange to a turbid dark brown as the coupling proceeds and amine hydroiodide salts precipitate.
Workup: Quench with water, extract with diethyl ether (to easily remove DMF during concentration), wash extensively with brine to remove residual DMF, dry over MgSO4, and purify.
References
[3] Kagan, H. M., et al. "Bioprobes for lysyl oxidases and uses thereof." U.S. Patent Application Publication No. 2023/0349907 A1. Washington, DC: U.S. Patent and Trademark Office. URL:
[2] Wang, L., et al. "BET bromodomain inhibitors and therapeutic methods using the same." U.S. Patent No. 9,675,697 B2. Washington, DC: U.S. Patent and Trademark Office. URL:
Application Notes & Protocols: Strategic Synthesis of Bioactive Compounds from 3-Iodo-2-methyl-1H-indole
Abstract The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic pharmaceuticals.[1][2][3][4][5] Derivativ...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural products and synthetic pharmaceuticals.[1][2][3][4][5] Derivatives of 2-methyl-1H-indole, in particular, exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3][6][7] This guide focuses on the strategic utilization of 3-iodo-2-methyl-1H-indole as a versatile and pivotal building block for the synthesis of diverse and highly functionalized bioactive compounds. The C3-iodo group serves as an exceptionally reactive handle for modern synthetic transformations, most notably palladium-catalyzed cross-coupling reactions.[1][4][8] This document provides an in-depth exploration of key synthetic methodologies, complete with detailed, field-tested protocols and the underlying chemical principles that govern their success.
The Strategic Importance of the C3-Iodo Handle
The introduction of an iodine atom at the C3 position of the 2-methyl-1H-indole core transforms it from a simple heterocyclic scaffold into a powerful synthon for complex molecule construction. The carbon-iodine bond at this electron-rich position is sufficiently labile to readily participate in the catalytic cycles of various palladium-mediated cross-coupling reactions.[4][9] This allows for the precise and efficient formation of new carbon-carbon and carbon-nitrogen bonds, which are fundamental to the assembly of drug candidates.
This approach offers significant advantages over classical indole functionalization methods, which often require harsh conditions and suffer from poor regioselectivity. Palladium-catalyzed reactions proceed under mild conditions, tolerate a broad range of functional groups, and provide a modular route to rapidly generate libraries of analogues for structure-activity relationship (SAR) studies.[1][4][9]
Caption: Synthetic pathways from 3-iodo-2-methyl-1H-indole.
The following sections detail protocols for the most impactful palladium-catalyzed reactions for functionalizing 3-iodo-2-methyl-1H-indole. Each protocol is designed to be a self-validating system, with explanations for the role of each component.
The Suzuki-Miyaura reaction is arguably one of the most powerful methods for creating carbon-carbon single bonds between aromatic rings, making it indispensable for synthesizing biaryl compounds, a common motif in pharmaceuticals.[9][10][11] The reaction couples the 3-iodoindole with an organoboron reagent (boronic acid or ester) in the presence of a palladium catalyst and a base.
Causality Behind Component Selection:
Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)): The choice of catalyst and its phosphine ligands is critical. Tetrakis(triphenylphosphine)palladium(0) is a reliable choice for many substrates. Ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) can stabilize the palladium center and facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle.
Base (e.g., K₂CO₃, Cs₂CO₃): The base is essential for the transmetalation step, where the organic group is transferred from boron to palladium. An aqueous solution of a mild inorganic base like potassium carbonate is often sufficient and helps to avoid decomposition of sensitive substrates.
Solvent (e.g., Dioxane/H₂O, DMF): A solvent system that can dissolve both the organic and inorganic reagents is required. A mixture of an organic solvent like dioxane or DMF with water is common.
Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.
Protocol 2.1: Synthesis of 3-(4-methoxyphenyl)-2-methyl-1H-indole
Vessel Preparation: To a flame-dried 25 mL Schlenk flask under an argon atmosphere, add 3-iodo-2-methyl-1H-indole (257 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (58 mg, 0.05 mmol, 5 mol%).
Solvent and Base Addition: Add 1,4-dioxane (5 mL) followed by a 2M aqueous solution of potassium carbonate (K₂CO₃) (2 mL).
Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 85 °C with vigorous stirring for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired product.
The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, providing direct access to 3-alkynylindoles.[1][12][13] These products are not only valuable in materials science but also serve as versatile intermediates for synthesizing more complex heterocyclic systems. The reaction uniquely employs a dual-catalyst system of palladium and copper(I).
Causality Behind Component Selection:
Palladium Catalyst (e.g., PdCl₂(PPh₃)₂): The palladium complex orchestrates the main catalytic cycle, similar to other cross-coupling reactions.
Copper(I) Co-catalyst (e.g., CuI): The role of the copper salt is to react with the terminal alkyne to form a copper(I) acetylide intermediate. This species is much more reactive towards transmetalation to the palladium(II) center than the alkyne itself, significantly accelerating the reaction.[13]
Base (e.g., Et₃N, DIPEA): A bulky amine base is crucial. It serves not only to deprotonate the terminal alkyne but also acts as a solvent and a scavenger for the hydrogen iodide (HI) generated during the reaction, preventing side reactions.
Protocol 2.2: Synthesis of 2-methyl-3-(phenylethynyl)-1H-indole
Vessel Preparation: In a dry Schlenk flask under argon, dissolve 3-iodo-2-methyl-1H-indole (257 mg, 1.0 mmol) in triethylamine (Et₃N) (5 mL).
Substrate Addition: Add phenylacetylene (123 mg, 1.2 mmol, 0.13 mL) dropwise to the stirred mixture.
Reaction Execution: Stir the reaction at 50 °C for 4 hours. The formation of triethylammonium iodide is often observed as a white precipitate. Monitor completion by TLC.
Workup: Cool the reaction mixture, filter it through a pad of Celite to remove solids, and rinse the pad with ethyl acetate. Concentrate the filtrate under reduced pressure.
Purification: Dissolve the residue in ethyl acetate (20 mL), wash with saturated aqueous ammonium chloride (NH₄Cl) (15 mL) and then brine (15 mL). Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent. Purify the product by flash chromatography (hexane/ethyl acetate).
The Heck reaction enables the arylation of alkenes, providing a direct route to 3-vinylindole derivatives.[1][8][14][15] These compounds are valuable precursors for polymerization and can be further elaborated into more complex structures, such as through intramolecular cyclization to form carbolinones.[16]
Causality Behind Component Selection:
Palladium Catalyst (e.g., Pd(OAc)₂, Pd/C): Palladium(II) acetate is a common and effective precursor that is reduced in situ to the active Pd(0) species. Heterogeneous catalysts like Palladium on carbon (Pd/C) can also be used and offer the advantage of easier removal.[14]
Ligand (e.g., PPh₃, P(o-tolyl)₃): Phosphine ligands are often required to stabilize the catalyst and promote the reaction. The choice of ligand can influence the regioselectivity of the alkene insertion.
Base (e.g., Et₃N, K₂CO₃): A base is required to neutralize the HX formed during the final β-hydride elimination step, which regenerates the Pd(0) catalyst.
Protocol 2.3: Synthesis of (E)-methyl 3-(2-methyl-1H-indol-3-yl)acrylate
Vessel Preparation: To a sealed tube, add 3-iodo-2-methyl-1H-indole (257 mg, 1.0 mmol), palladium(II) acetate [Pd(OAc)₂] (11 mg, 0.05 mmol, 5 mol%), and tri(o-tolyl)phosphine [P(o-tolyl)₃] (30 mg, 0.1 mmol, 10 mol%).
Solvent and Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF) (5 mL), followed by triethylamine (Et₃N) (202 mg, 2.0 mmol, 0.28 mL) and methyl acrylate (103 mg, 1.2 mmol, 0.11 mL).
Reaction Execution: Seal the tube and heat the mixture to 100 °C for 16 hours.
Workup: After cooling, pour the reaction mixture into water (30 mL) and extract with diethyl ether (3 x 20 mL).
Purification: Combine the organic extracts, wash with water and then brine, and dry over anhydrous MgSO₄. After filtration and concentration, purify the crude product via silica gel chromatography to afford the vinylated indole.
The Buchwald-Hartwig amination is a revolutionary method for forming carbon-nitrogen bonds, a transformation of immense importance in the synthesis of pharmaceuticals, as the aniline and related motifs are ubiquitous in bioactive molecules.[17][18][19] This reaction allows for the direct coupling of amines with the 3-iodoindole.
Causality Behind Component Selection:
Palladium Catalyst & Ligand (e.g., Pd₂(dba)₃ with Xantphos or BINAP): This reaction is highly dependent on the choice of a sophisticated ligand. Bulky, electron-rich phosphine ligands (e.g., Xantphos, RuPhos, BINAP) are essential.[18][20] They promote the difficult reductive elimination step that forms the C-N bond and prevent β-hydride elimination from the amido-complex intermediate.
Base (e.g., NaOt-Bu, K₃PO₄, LiHMDS): A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. Sodium tert-butoxide is a common choice for many amine couplings.[19][21]
Solvent (e.g., Toluene, Dioxane): Anhydrous, non-protic solvents are necessary to prevent quenching of the strong base and interference with the catalytic cycle.
Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.
Protocol 2.4: Synthesis of N-benzyl-2-methyl-1H-indol-3-amine
Vessel Preparation (Glovebox): Inside an inert atmosphere glovebox, charge an oven-dried vial with tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (9.2 mg, 0.01 mmol, 2 mol% Pd), Xantphos (17.4 mg, 0.03 mmol, 3 mol%), and sodium tert-butoxide (NaOt-Bu) (135 mg, 1.4 mmol).
Reaction Execution: Seal the vial with a Teflon-lined cap, remove it from the glovebox, and heat the mixture in a preheated oil bath at 110 °C for 18-24 hours.
Workup: Cool the reaction to room temperature and quench by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Extract with ethyl acetate (3 x 20 mL).
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography to isolate the 3-aminoindole product.
Entry
Amine Partner
Pd Source (mol% Pd)
Ligand (mol%)
Base
Temp (°C)
Time (h)
Yield (%)
1
Benzylamine
Pd₂(dba)₃ (2)
Xantphos (3)
NaOt-Bu
110
20
High
2
Morpholine
Pd(OAc)₂ (2)
RuPhos (4)
K₃PO₄
100
18
~85
3
Aniline
Pd₂(dba)₃ (2)
BINAP (3)
Cs₂CO₃
110
24
~78
Conclusion
3-Iodo-2-methyl-1H-indole stands as a premier starting material for the efficient construction of diverse, biologically relevant molecules. Mastery of the palladium-catalyzed cross-coupling reactions detailed herein—Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig—provides researchers and drug development professionals with a robust and modular toolkit. By understanding the causal relationships between reagents, catalysts, and reaction conditions, scientists can rationally design and execute syntheses of novel indole derivatives, accelerating the discovery of new therapeutic agents.
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Wang, Y.-F., et al. (2025). Molecular Iodine-Catalyzed Synthesis of 3,3-Disubstituted Isatins: Total Synthesis of Indole Alkaloid, 3,3-Dimethoxy-2-oxindole. Chemistry, 7(1), 43. [Link]
Prasad, A. S. G., et al. (2016). Ultrasound assisted Mizoroki-Heck coupling of 3-iodo-1-methyl-1H-indole with terminal alkenes. Tetrahedron Letters, 57(31), 3504-3507. [Link]
Mubassir, M., et al. (2025). Pharmacological Potential of Indole Derivatives: A Detailed Review. Advanced Journal of Chemistry, Section B, 7(2), 160-181. [Link]
Nobel Prize Outreach AB. (2010). Scientific Background on the Nobel Prize in Chemistry 2010: Palladium-Catalyzed Cross Couplings in Organic Synthesis. The Nobel Prize. [Link]
Sullivan, B. A., et al. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
Al-Ostoot, F. H., et al. (2021). Ullmann‐Goldberg and Buchwald‐Hartwig C−N Cross Couplings: Synthetic Methods to Pharmaceutically Potential N‐Heterocycles. ChemistrySelect, 6(32), 8235-8252. [Link]
Reddy, T. J., et al. (2000). Synthesis of (3-Indolyl)heteroaromatics by Suzuki-Miyaura Coupling and Their Inhibitory Activity in Lipid Peroxidation. Journal of Medicinal Chemistry, 43(13), 2568-2577. [Link]
Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. Chemical Reviews, 105(7), 2873–2920. [Link]
Daïch, A., et al. (2017). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules, 22(12), 2095. [Link]
da Silva, F. C., et al. (2016). Suzuki-Miyaura Coupling between 3-Iodolawsone and Arylboronic Acids. Synthesis of Lapachol Analogues with Antineoplastic and Antileishmanial Activities. Journal of the Brazilian Chemical Society, 28(4), 676-684. [Link]
Application Notes and Protocols for the Synthesis of Tubulin Polymerization Inhibitors from Indole Derivatives
For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: Targeting the Cytoskeleton's Achilles' Heel with Indole Scaffolds Microtubules, the dynamic pol...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Your Senior Application Scientist
Introduction: Targeting the Cytoskeleton's Achilles' Heel with Indole Scaffolds
Microtubules, the dynamic polymers of α- and β-tubulin heterodimers, are indispensable components of the eukaryotic cytoskeleton. Their constant state of flux, characterized by periods of polymerization and depolymerization, is fundamental to critical cellular functions, including mitosis, cell motility, and intracellular transport.[1] This dynamic instability makes tubulin a prime target for anticancer drug development.[2][3] Agents that interfere with tubulin dynamics can arrest cell division, leading to apoptosis, and have become mainstays in cancer chemotherapy.[4]
Among the vast chemical space explored for tubulin inhibitors, the indole nucleus has emerged as a "privileged scaffold."[3][5] This versatile heterocyclic motif is present in a wide array of natural and synthetic antitubulin agents, offering a robust framework for the design of potent and selective inhibitors.[5][6] Many indole-based compounds exert their effects by binding to the colchicine site on β-tubulin, thereby disrupting microtubule assembly.[7][8]
This comprehensive guide provides detailed synthetic protocols and application notes for the development of indole-derived tubulin polymerization inhibitors. We will delve into the rationale behind synthetic strategies, provide step-by-step experimental procedures for key compound classes, and offer detailed protocols for their biological evaluation.
The Indole Scaffold: A Versatile Platform for Tubulin Inhibitors
The indole ring system's utility in this context stems from its ability to be readily functionalized at various positions, allowing for the precise spatial arrangement of pharmacophoric groups that mimic the binding motifs of known tubulin inhibitors like combretastatin A-4.[9][10] Key classes of indole-based tubulin inhibitors include:
Aroylindoles: These compounds, featuring an aroyl group at either the N-1 or C-3 position of the indole, have shown significant promise.[11]
Arylthioindoles (ATIs): Characterized by a sulfur bridge connecting an aryl group to the indole C-3 position, ATIs are potent inhibitors of tubulin assembly.[7]
Combretastatin Analogs: Many potent inhibitors incorporate the indole nucleus as a constrained analog of the cis-stilbene bridge found in combretastatin A-4.[9][12]
Indolylglyoxyamides: This class, exemplified by D-24851, has demonstrated potent cytotoxic activity and the ability to overcome multidrug resistance.[13]
The following sections will provide detailed synthetic methodologies for representative examples of these classes.
PART 1: SYNTHESIS OF INDOLE-BASED TUBULIN INHIBITORS
Protocol 1: Synthesis of 3-Aroylindoles via Friedel-Crafts Acylation
This protocol describes a general and efficient one-step synthesis of 3-aroylindoles, a class of potent tubulin polymerization inhibitors. The reaction involves the electrophilic acylation of a substituted indole at the C-3 position.[11]
Rationale: The C-3 position of the indole ring is electron-rich and highly susceptible to electrophilic attack. The use of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), in conjunction with a Grignard reagent to deprotonate the indole nitrogen, facilitates the acylation.[11]
Experimental Workflow:
Caption: Synthetic workflow for 3-aroylindoles.
Materials:
Substituted indole (1.0 equiv)
Anhydrous Dichloromethane (CH₂Cl₂)
Ethylmagnesium bromide (EtMgBr, 1.1 equiv, solution in THF)
Zinc chloride (ZnCl₂, 1.1 equiv)
Aluminum chloride (AlCl₃, 1.1 equiv)
Substituted benzoyl chloride (1.1 equiv)
Saturated aqueous ammonium chloride (NH₄Cl)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a stirred solution of the substituted indole in anhydrous CH₂Cl₂ at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add EtMgBr dropwise.
Stir the mixture at room temperature for 30 minutes.
Add ZnCl₂ and AlCl₃ to the reaction mixture and stir for an additional 30 minutes at room temperature.
Add the substituted benzoyl chloride dropwise and continue stirring at room temperature for 5 hours.[11]
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl.
Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).
Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 3-aroylindole.
Characterization: Confirm the structure of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.
Protocol 2: Synthesis of 1-Aroylindoles
This protocol details the N-acylation of indoles to produce 1-aroylindoles, another important class of tubulin inhibitors.[11]
Rationale: In the presence of a strong base, such as sodium hydride or sodium tert-butoxide, the indole nitrogen is deprotonated, forming a highly nucleophilic indolate anion. This anion readily attacks the electrophilic carbonyl carbon of the benzoyl chloride, leading to the N-acylated product.[11]
Experimental Workflow:
Caption: Synthetic workflow for 1-aroylindoles.
Materials:
Substituted indole (1.0 equiv)
Anhydrous Tetrahydrofuran (THF)
Sodium tert-butoxide (NaOBut, 1.2 equiv)
Substituted benzoyl chloride (1.1 equiv)
Water
Ethyl acetate
Brine
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Procedure:
Dissolve the substituted indole in anhydrous THF under an inert atmosphere.
Add NaOBut portion-wise at room temperature and stir the mixture for 30 minutes.
Add the substituted benzoyl chloride dropwise and continue stirring at room temperature until the reaction is complete (monitored by TLC).
Quench the reaction with water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purify the residue by flash column chromatography on silica gel to yield the pure 1-aroylindole.[11]
Characterization: Verify the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.
PART 2: BIOLOGICAL EVALUATION OF INDOLE-BASED TUBULIN INHIBITORS
Protocol 3: In Vitro Tubulin Polymerization Inhibition Assay (Fluorescence-Based)
This protocol provides a sensitive method to quantify the inhibitory effect of synthesized indole derivatives on tubulin polymerization in vitro.[1][14]
Principle: The assay monitors the assembly of purified tubulin into microtubules. A fluorescent reporter that preferentially binds to polymerized microtubules is included in the reaction. As tubulin polymerizes, the fluorescence intensity increases.[1] The rate and extent of this increase are indicative of the polymerization dynamics. Inhibitors will reduce the rate and/or the final fluorescence intensity.
Mechanism of Tubulin Polymerization and Inhibition:
Caption: Mechanism of tubulin polymerization and its inhibition.
Materials:
Lyophilized tubulin (>99% pure, e.g., from bovine brain)[15]
General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA[15]
Fluorescent reporter dye (e.g., DAPI, as per kit manufacturer's instructions)
Test indole compounds (dissolved in DMSO)
Positive control: Nocodazole or Combretastatin A-4[1]
Negative control: DMSO (vehicle)
96-well, black, flat-bottom microplate
Temperature-controlled microplate reader with fluorescence capabilities (e.g., excitation/emission wavelengths suitable for the chosen fluorescent reporter)
Procedure:
Reagent Preparation:
On the day of the experiment, thaw all reagents on ice.
Prepare a tubulin reaction mix on ice to a final concentration of 2 mg/mL in GTB supplemented with 1 mM GTP, 15% glycerol, and the fluorescent reporter.[1] Keep this mix on ice until use.
Prepare 10x stock solutions of your test indole compounds and controls (Nocodazole, DMSO) in GTB.
Assay Setup:
Pre-warm the microplate reader to 37°C.
Add 5 µL of the 10x test compound, positive control, or vehicle control to the appropriate wells of a pre-warmed 96-well plate.[1]
To initiate the polymerization reaction, carefully add 45 µL of the ice-cold tubulin reaction mix to each well. The final volume in each well will be 50 µL.[1]
Avoid introducing air bubbles.
Data Acquisition:
Immediately place the plate in the pre-warmed microplate reader.
Measure the fluorescence intensity every minute for 60-90 minutes at 37°C.
Data Analysis:
Plot the fluorescence intensity against time for each concentration of the test compound and controls. This will generate polymerization curves.
Determine the maximum velocity (Vmax) of polymerization for each curve, which is the steepest slope of the linear portion of the curve.
Normalize the Vmax values relative to the vehicle control (DMSO).
Plot the percentage of inhibition (100 - normalized Vmax) against the logarithm of the test compound concentration.
Calculate the IC₅₀ value (the concentration of the compound that inhibits tubulin polymerization by 50%) by fitting the data to a dose-response curve.
Structure-Activity Relationship (SAR) Summary:
The following table summarizes key SAR findings for various classes of indole-based tubulin inhibitors, providing insights for rational drug design.
The indole scaffold represents a highly fruitful starting point for the design and synthesis of novel tubulin polymerization inhibitors. The synthetic routes outlined in this guide are versatile and can be adapted to generate a wide range of analogs for SAR studies. The provided biological evaluation protocol offers a robust method to quantify the efficacy of these compounds. By understanding the key structural requirements for potent tubulin inhibition, researchers can rationally design the next generation of indole-based anticancer agents.
References
Naaz, F., Neha, K., Haider, M. R., & Shafi, S. (2021). Indole Derivatives (2010–2020) As Versatile Tubulin Inhibitors: Synthesis and structure–activity Relationships. Future Medicinal Chemistry, 13(20), 1785-1811. [Link][5][6]
Li, Y., Yang, J., Niu, L., Hu, D., Li, H., Chen, L., ... & Chen, Q. (2020). Structural insights into the design of indole derivatives as tubulin polymerization inhibitors. FEBS letters, 594(1), 199-204. [Link][2][8]
Bentham Science. (n.d.). Indole-based, Antiproliferative Agents Targeting Tubulin Polymerization. Current Topics in Medicinal Chemistry. [Link][3]
Pinney, K. G. (2019). Design, synthesis, and biological evaluation of indole-based inhibitors of tubulin polymerization and targeted delivery strategies involving drug-linker constructs and hypoxia-activated prodrugs. Baylor University. [Link][17]
Romagnoli, R., Baraldi, P. G., Carrion, M. D., Lopez-Cara, C., Brancale, A., Hamel, E., ... & Borea, P. A. (2007). Arylthioindole inhibitors of tubulin polymerization. 3. Biological evaluation, structure− activity relationships and molecular modeling studies. Journal of medicinal chemistry, 50(12), 2273-2287. [Link][7]
Taylor & Francis Online. (2021). Indole Derivatives (2010–2020) As Versatile Tubulin Inhibitors: Synthesis and structure–activity Relationships. Future Medicinal Chemistry, 13(20). [Link][5]
Bentham Science. (n.d.). Indole based Tubulin Polymerization Inhibitors: An Update on Recent Developments. Current Bioactive Compounds. [Link][18]
Patil, S. A., Patil, R., & Miller, D. D. (2012). Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents. Future medicinal chemistry, 4(16), 2099-2115. [Link][19]
Li, Y., et al. (2020). Structural insights into the design of indole derivatives as tubulin polymerization inhibitors. FEBS Letters, 594(1), 199-204. [Link][8]
Wang, Y., et al. (2022). Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. Molecules, 27(5), 1583. [Link][20]
MDPI. (2025). Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole Against Tubulin Polymerisation. Molecules, 30(23), 5678. [Link][4]
Liou, J. P., Chang, C. W., Song, J. S., Yang, Y. N., Chang, C. Y., & Hsieh, H. P. (2004). Concise synthesis and structure− activity relationships of combretastatin A-4 analogues, 1-aroylindoles and 3-aroylindoles, as novel classes of potent antitubulin agents. Journal of medicinal chemistry, 47(16), 4221-4230. [Link][11]
Semantic Scholar. (2012). Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents. [Link][21]
Patil, R., Patil, S. A., Beaman, K. D., & Patil, S. A. (2016). Indole Molecules as Inhibitors of Tubulin Polymerization: Potential New Anticancer Agents, an Update (2013–2015). Medicinal chemistry, 12(7), 605-627. [Link][16]
Bio-protocol. (n.d.). In Vitro Tubulin Polymerization Inhibition Assay. [Link][14]
Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Kit. [Link][22]
Open Knowledge Repository of Gdańsk University of Technology. (n.d.). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. [Link][9]
ResearchGate. (2025). Synthesis of Novel Tubulin Inhibitor Candidates as Potential Anti‐Cancer Agents. [Link][10]
Szałach, A., Sulerzycka, M., & Dąbrowska, A. (2021). Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. Molecules, 26(11), 3163. [Link][23]
Liu, Y., et al. (2023). Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility. Molecules, 28(4), 1667. [Link][24]
Sanna, M., et al. (2020). Synthesis and Biological Evaluation of New Antitubulin Agents Containing 2-(3′,4′,5′-trimethoxyanilino)-3,6-disubstituted-4,5,6,7-tetrahydrothieno[2,3-c]pyridine Scaffold. Molecules, 25(7), 1735. [Link][25]
Peyrot, V., et al. (2008). Inhibitors of tubulin polymerization: synthesis and biological evaluation of hybrids of vindoline, anhydrovinblastine and vinorelbine with thiocolchicine, podophyllotoxin and baccatin III. Bioorganic & medicinal chemistry, 16(11), 6043-6055. [Link][26]
ResearchGate. (n.d.). Design concepts of cis-restricted Combretastatin A-4 analogs. [Link][12]
Hilger, R. A., et al. (2001). D-24851, a novel synthetic microtubule inhibitor, exerts curative antitumoral activity in vivo, shows efficacy toward multidrug-resistant tumor cells, and lacks neurotoxicity. Cancer research, 61(2), 525-531. [Link][13]
Al-Ostoot, F. H., et al. (2022). Recent Advances of Tubulin Inhibitors Targeting the Colchicine Binding Site for Cancer Therapy. Pharmaceuticals, 15(6), 705. [Link][27]
Application Note: Aqueous Heck Cross-Coupling of Halo-Indoles
Catalytic Strategies and Protocols for Green Synthesis and Late-Stage Functionalization Introduction & Mechanistic Rationale The functionalization of indoles and tryptophans is a critical bottleneck in drug discovery and...
Author: BenchChem Technical Support Team. Date: March 2026
Catalytic Strategies and Protocols for Green Synthesis and Late-Stage Functionalization
Introduction & Mechanistic Rationale
The functionalization of indoles and tryptophans is a critical bottleneck in drug discovery and the diversification of natural products. Traditional cross-coupling methodologies often require harsh organic solvents and extensive protecting-group chemistry, which are incompatible with complex, polar biomolecules.
The transition to aqueous Heck cross-coupling provides a highly sustainable and efficient route for the late-stage functionalization of unprotected halo-indoles and halo-tryptophans [1]. By utilizing water as the primary solvent, researchers can bypass protection/deprotection steps, maintaining the native stereochemistry and structural integrity of the substrate.
Causality Behind Experimental Choices
Ligand Selection (TXPTS vs. TPPTS): Standard phosphine ligands (e.g., PPh
) are insoluble in water. To drive the catalytic cycle in an aqueous medium, highly water-soluble sulfonated phosphines such as TXPTS (tri-(4,6-dimethyl-3-sulphonatophenyl)phosphine trisodium salt) or TPPTS are required. TXPTS is uniquely advantageous; its sterically demanding 4,6-dimethyl groups accelerate the reductive elimination step and stabilize the active Pd(0) species, preventing the aggregation of inactive "palladium black" [2].
Catalyst Precursor: Pd(OAc)
is preferred over halide-containing precursors (like PdCl) because the acetate acts as an internal base during the initial reduction to the active Pd(0) species, facilitating a smoother entry into the catalytic cycle.
Base Selection: Na
CO is utilized as a mild, highly water-soluble inorganic base. It effectively neutralizes the strong acid (HX) generated during the -hydride elimination step without hydrolyzing sensitive amides or esters present in complex peptide substrates.
Catalytic Cycle & Workflow Visualization
The following diagram illustrates the mechanistic logic and workflow of the aqueous Heck cross-coupling system, highlighting the critical role of the water-soluble ligand in maintaining catalytic turnover.
Catalytic cycle of the aqueous Heck cross-coupling of halo-indoles using TXPTS.
Quantitative Optimization Data
The efficacy of the aqueous Heck reaction is highly dependent on the steric and electronic nature of the halogenated position. Iodo-indoles generally require lower catalyst loadings and shorter reaction times compared to their bromo-counterparts [1].
Table 1: Optimized Conditions for Aqueous Heck Cross-Coupling
Substrate
Coupling Partner
Catalyst System
Temp (°C)
Time (h)
Yield (%)
5-Iodo-indole
Acrylic acid
2.5 mol% Pd(OAc) / 6.25 mol% TXPTS
100
2
>95
5-Bromo-indole
Styrene
5.0 mol% Pd(OAc) / 10.0 mol% TPPTS
90
4
88
7-Iodo-tryptophan
Acrylic acid
5.0 mol% Pd(OAc) / 12.5 mol% TXPTS
90
2
92
7-Bromo-tryptophan
Styrene
5.0 mol% Pd(OAc) / 12.5 mol% TPPTS
90
4
85
Note: Reactions performed in CH
CN/HO (1:1) or pure HO depending on substrate solubility.
Step-by-Step Experimental Protocols
Protocol A: Preparation of the Active Pd(0) Aqueous Complex
Causality: Pre-complexation of the palladium salt with the water-soluble phosphine ligand prior to the introduction of the substrate ensures complete solubility and prevents premature catalyst degradation.
Equip a 10 mL Schlenk tube with a magnetic stir bar and seal with a rubber septum.
Add Pd(OAc)
(5.0 mol%, 0.025 mmol) and TXPTS (12.5 mol%, 0.0625 mmol) to the tube.
Evacuate the tube and backfill with Argon (repeat 3 times). Strict anaerobic conditions are required here to prevent the oxidation of the phosphine ligand.
Inject 1.0 mL of degassed HPLC-grade H
O (sparged with Argon for 30 minutes prior to use).
Stir at room temperature for 15 minutes. The solution will transition from a pale yellow suspension to a clear, golden-yellow solution, indicating the successful formation of the active Pd(0)L
complex.
Protocol B: General Heck Cross-Coupling Reaction
Causality: The addition of a co-solvent (CH
CN) is often necessary for highly lipophilic alkenes (like styrenes) to ensure they form a homogenous mixture or fine emulsion with the aqueous phase, maximizing interfacial contact with the catalyst.
In a separate 25 mL round-bottom flask, add the halo-indole (0.5 mmol, 1.0 equiv) and Na
CO (1.0 mmol, 2.0 equiv).
Add 1.5 mL of degassed CH
CN and 0.5 mL of degassed HO. Stir to dissolve/suspend the reagents.
Add the alkene (0.75 mmol, 1.5 equiv) via microsyringe.
Transfer the pre-formed catalyst solution (from Protocol A) into the reaction flask via a gas-tight syringe.
Heat the reaction mixture to 90–100 °C using a pre-heated oil bath or heating block.
Stir vigorously (800 rpm) for 2–4 hours under a positive pressure of Argon.
Protocol C: Self-Validating System & Work-up
Trustworthiness & Validation: A successful reaction is visually indicated by the maintenance of a clear amber/orange solution. If a heavy black precipitate (Pd black) forms within the first 30 minutes, the catalyst has crashed out —usually due to oxygen ingress or insufficient ligand loading.
Monitor the reaction via LC-MS or TLC (Eluent: EtOAc/Hexane 1:1). The disappearance of the starting halo-indole mass/spot validates completion.
Cool the reaction to room temperature.
For simple indoles: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na
SO, filter, and concentrate in vacuo. Purify via flash column chromatography.
For unprotected tryptophans/peptides: The product will remain in the aqueous phase. Adjust the pH to ~4.0 using 1M HCl to precipitate the functionalized amino acid, or directly lyophilize the aqueous mixture and purify via preparative Reverse-Phase HPLC (C18 column, H
O/MeCN gradient with 0.1% TFA).
References
Heck Diversification of Indole-Based Substrates under Aqueous Conditions: From Indoles to Unprotected Halo-tryptophans and Halo-tryptophans in Natural Product Derivatives
Chemistry - A European Journal, 2019.
URL:[Link]
Efficient Aqueous-Phase Heck and Suzuki Couplings of Aryl Bromides Using Tri(4,6-dimethyl-3-sulfonatophenyl)phosphine Trisodium Salt (TXPTS)
Organic Letters, 2004.
URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Purification of 3-Iodo-2-methyl-1H-indole
Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the isolation and purification of 3-iodo-2-methyl-1H-indole .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the isolation and purification of 3-iodo-2-methyl-1H-indole .
Halogenated indoles present unique chromatographic challenges. The electron-rich nature of the indole core combined with the photolabile C–I bond at the 3-position makes this molecule highly susceptible to acid-catalyzed degradation and photo-induced dehalogenation. This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity recovery.
Mechanistic Troubleshooting & FAQs
Q1: Why does my crude 3-iodo-2-methyl-1H-indole turn pink or brown on the silica column, resulting in poor mass recovery?A1: This is a dual-factor degradation issue driven by the stationary phase and ambient environment. Unmodified silica gel contains free, acidic silanol (Si–OH) groups. While the 3-position of your indole is blocked by iodine, the highly electron-rich pyrrole ring remains susceptible to protonation by these acidic sites, leading to streaking and polymerization [1]. Furthermore, the C–I bond is photolabile; ambient UV/visible light can trigger homolytic cleavage, resulting in dehalogenation and subsequent oxidation.
Corrective Action: You must chemically block the silanol groups by adding Triethylamine (TEA) to your mobile phase [2] and physically block light by wrapping the column in aluminum foil [3].
Q2: How can I effectively separate the target molecule from unreacted 2-methylindole starting material?A2: 2-Methylindole and 3-iodo-2-methyl-1H-indole have similar baseline polarities, but the heavy iodine atom significantly increases the lipophilicity of the product.
Corrective Action: Utilize a shallow, highly controlled gradient of Ethyl Acetate in Hexanes (starting at 2% and ramping to no more than 8-10%) [4]. The TEA-deactivated silica will prevent the basic starting material from tailing into your product fractions.
Q3: How do I verify if my compound will survive the column before I commit my entire batch?A3: Never run a sensitive indole without a self-validating stability test. We strongly recommend the 2D Thin-Layer Chromatography (2D TLC) method [1]. If the compound degrades on the silica plate during the first elution, the degradation products will separate off the diagonal axis during the second perpendicular elution, immediately alerting you to the need for stationary phase deactivation.
System Workflows & Logical Relationships
Logical relationship between degradation pathways of 3-iodoindoles and their respective interventions.
Self-validating workflow for the isolation and purification of photolabile indole derivatives.
Self-Validating Experimental Protocols
Protocol A: 2D TLC Stability Assessment
Purpose: To empirically prove the stability of 3-iodo-2-methyl-1H-indole on silica prior to bulk purification.
Preparation: Cut a high-purity silica gel TLC plate into a perfect 5x5 cm square.
Spotting: Spot 1 µL of the crude reaction mixture exactly 1 cm from the bottom-left corner.
First Elution: Develop the plate in a chamber pre-equilibrated with 5% EtOAc in Hexanes.
Drying: Remove the plate, quickly mark the solvent front, and dry it completely under a gentle, dark stream of nitrogen.
Rotation & Second Elution: Rotate the plate 90° counter-clockwise. Develop the plate a second time in the exact same solvent system.
Visualization: Inspect under UV light (254 nm).
Validation: If the compound is stable, all spots will fall on a perfect 45-degree diagonal line. Off-diagonal spots indicate acid-catalyzed decomposition [1].
Protocol B: Preparation of TEA-Deactivated Silica Gel Column
Purpose: To neutralize acidic silanol sites that cause peak tailing and polymerization.
Solvent Prep: Prepare 500 mL of a "Deactivation Solvent" consisting of 5% EtOAc in Hexanes with 2% Triethylamine (v/v) [2].
Slurry Packing: Slurry pack standard silica gel (230-400 mesh) into a glass column using the Deactivation Solvent.
Equilibration: Flush the packed column with 2 Column Volumes (CV) of the Deactivation Solvent under positive argon pressure.
Equilibration Wash: Flush the column with 2 CV of your standard running eluent (e.g., 5% EtOAc in Hexanes without TEA). Causality note: Leaving bulk TEA in the mobile phase can drastically alter the Rf of your target molecule; the goal is only to passivate the stationary phase.
Shielding: Wrap the entire exterior of the glass column tightly in aluminum foil to exclude ambient light [3].
Protocol C: Flash Chromatography & Recovery
Loading: Dissolve the crude 3-iodo-2-methyl-1H-indole in a minimum volume of Dichloromethane (DCM) and apply it evenly to the top of the column bed.
Elution: Elute using a gradient of 2% to 10% EtOAc in Hexanes [4]. Use positive argon pressure to minimize the time the compound spends on the column.
Collection: Collect fractions in amber glass vials or foil-wrapped test tubes.
Concentration: Evaporate pooled fractions in the dark using a rotary evaporator with a water bath set below 30 °C to prevent thermal degradation.
Storage: Flush the final vial with argon and store at -20 °C, strictly protected from light [3].
Quantitative Data & Matrices
Table 1: Mobile Phase Optimization for 3-Iodo-2-methyl-1H-indole
Solvent System
Additive
Observation / Peak Shape
Recommendation
100% Hexanes
None
No elution, compound adheres to baseline
Not recommended
10% EtOAc / Hexanes
None
Co-elution with starting material, severe tailing
Not recommended
5% EtOAc / Hexanes
1% TEA (Pre-treat)
Sharp bands, baseline resolution, no streaking
Optimal
20% EtOAc / Hexanes
1% TEA (Pre-treat)
Rapid elution, poor separation resolution
Use only for column flushing
Table 2: Troubleshooting Matrix
Symptom
Root Cause
Mechanistic Corrective Action
Brown/Pink band on column
Acid-catalyzed oxidation / polymerization
Pre-treat silica with 1-3% TEA to block Si–OH groups.
Loss of mass / low yield
Photo-induced homolytic C–I cleavage
Wrap column in foil, use amber vials, minimize ambient light.
Streaking on TLC
Un-neutralized silanol interactions
Add 1% TEA to the TLC developing solvent.
Incomplete separation
Gradient too steep / similar polarities
Reduce EtOAc concentration to 2-5%; run a longer, shallower column.
References
BenchChem Technical Support Team. "Technical Support Center: Purification of Indole Derivatives by Column Chromatography." BenchChem.1
Pharma Growth Hub. "Effect of Triethylamine (TEA) on the Retention in RPLC." Pharma Growth Hub. 2
preventing homocoupling in Sonogashira reactions of terminal alkynes
Welcome to the Technical Support Center for Sonogashira cross-coupling reactions. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals struggling with the most per...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Sonogashira cross-coupling reactions. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals struggling with the most pervasive side reaction in alkyne functionalization: Glaser-Hay homocoupling .
By understanding the kinetic and mechanistic drivers of this side reaction, you can implement self-validating protocols to maximize the yield of your desired cross-coupled product.
Mechanistic Causality: Why Homocoupling Occurs
The traditional Sonogashira reaction utilizes a dual-catalyst system: a palladium(0) cycle for activating the aryl/vinyl halide and a copper(I) cycle for activating the terminal alkyne[1].
Homocoupling (the formation of a symmetrical 1,3-diyne) is an oxidative dimerization known as the Glaser-Hay coupling[2]. It occurs when two copper(I) acetylide molecules undergo an oxidative step—typically driven by adventitious oxygen (O₂) or trace copper(II) impurities—to form the diyne byproduct[2]. Because this side reaction consumes your valuable terminal alkyne and complicates downstream purification, suppressing the formation and oxidation of the copper acetylide intermediate is paramount[3].
Mechanistic divergence of Sonogashira cross-coupling and Glaser-Hay homocoupling.
Troubleshooting FAQs
Q1: I am running my reaction under a nitrogen balloon, but I still see 15-20% homocoupling. Why is this happening?A1: A standard nitrogen balloon setup is often insufficient for completely excluding oxygen, which is the primary oxidant driving the Glaser-Hay reaction[3]. Trace O₂ dissolved in solvents or introduced during reagent addition is enough to trigger dimerization. You must rigorously degas all solvents (preferably using the freeze-pump-thaw method) and conduct the reaction using strict Schlenk line techniques[4].
Q2: How does the rate of alkyne addition affect the homocoupling byproduct?A2: The kinetics of the Glaser-Hay homocoupling are bimolecular with respect to the copper acetylide, whereas the desired transmetalation step is unimolecular with respect to the acetylide[3]. By adding the terminal alkyne dropwise via a syringe pump over several hours, you maintain a very low steady-state concentration of the copper acetylide. This kinetic manipulation exponentially disfavors the bimolecular dimerization while allowing the cross-coupling to proceed[3].
Q3: My terminal alkyne is highly prone to dimerization regardless of degassing. What is the definitive solution?A3: The most definitive solution is to eliminate the copper co-catalyst entirely[3]. Copper-free Sonogashira protocols rely solely on the palladium catalyst to activate the alkyne (often facilitated by specific amine bases like piperidine or pyrrolidine). Without copper, the oxidative dimerization pathway is mechanistically blocked, completely preventing Glaser-type homocoupling[5].
Q4: I read about using a hydrogen atmosphere to prevent homocoupling. Is this safe and effective?A4: Yes. Research by Elangovan et al. demonstrated that running the Sonogashira reaction under a dilute hydrogen atmosphere (e.g., 5% H₂ in Argon or Nitrogen) acts as a mild reducing environment[6]. This prevents the accumulation of oxidative species (like Cu(II)) that drive dimerization, reducing homocoupling to as low as ~2% without poisoning the palladium catalyst[6].
The following table summarizes the expected impact of various mitigation strategies on a standard Sonogashira coupling prone to high dimerization.
Mitigation Strategy
Mechanism of Action
Expected Homocoupling (%)
Impact on Cross-Coupling Yield
Standard Conditions (Air/Poor N₂)
Unrestricted oxidative dimerization
20% - 40%
Low to Moderate
Strict Freeze-Pump-Thaw Degassing
Removes dissolved O₂ oxidant
5% - 10%
High
Syringe Pump Addition (Alkyne)
Kinetically disfavors bimolecular reaction
3% - 8%
High
Dilute H₂/Ar Atmosphere
Reduces trace oxidants in situ
~2%
Very High
Copper-Free Sonogashira
Eliminates Cu-acetylide intermediate
< 1%
Moderate to High (Substrate dependent)
Validated Experimental Protocols
To ensure self-validating results, choose one of the following field-proven protocols based on your laboratory's capabilities and substrate sensitivity.
Troubleshooting workflow for mitigating alkyne homocoupling.
Use this when copper is strictly required for reactivity but homocoupling must be minimized.
Preparation: In a flame-dried Schlenk flask, add the aryl halide (1.0 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), and CuI (0.01 eq)[3].
Degassing: Evacuate the flask and backfill with ultra-pure Argon three times[4].
Solvent Addition: Add anhydrous, degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., Triethylamine, 3.0 eq) via a gas-tight syringe[4].
Slow Addition: Dissolve the terminal alkyne (1.1 eq) in 5 mL of degassed solvent. Load this into a gas-tight syringe and mount it on a syringe pump.
Execution: Add the alkyne solution dropwise to the stirring reaction mixture at a rate of 1.0 mL/hour.
Workup: Once addition is complete, stir for an additional 1-2 hours, monitor via TLC, and quench with saturated aqueous NH₄Cl to remove copper salts[7].
Protocol B: Copper-Free Sonogashira
Use this for highly sensitive alkynes where Glaser coupling outcompetes cross-coupling.
Preparation: To a dry Schlenk flask under Argon, add the aryl halide (1.0 eq) and a palladium pre-catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)[7]. Do not add any copper salts.
Solvent & Base: Add anhydrous, degassed solvent (e.g., Toluene or DMF)[7]. Add an excess of a secondary amine base (e.g., Piperidine or Pyrrolidine, 5.0 eq), which is crucial for facilitating the direct palladation of the alkyne[5].
Reaction: Add the terminal alkyne (1.2 eq) in one portion.
Heating: Copper-free reactions often require mild heating. Heat the mixture to 60-80 °C and stir until completion (typically 4-12 hours).
Workup: Cool to room temperature, dilute with ethyl acetate, and wash thoroughly with water and brine to remove the amine base.
Protocol C: Dilute Hydrogen Atmosphere Method
Use this when standard anaerobic techniques fail to remove trace oxidants.
Preparation: Assemble the aryl halide (1.0 eq), terminal alkyne (1.2 eq), Pd(PPh₃)₂Cl₂ (0.02 eq), CuI (0.01 eq), and base in a Schlenk flask[3].
Atmosphere Exchange: Instead of pure Argon, evacuate the flask and backfill it with a pre-mixed gas cylinder of 5% H₂ in Argon (or Nitrogen)[6]. Repeat this cycle three times.
Execution: Maintain the reaction under a balloon of the 5% H₂/Ar mixture. The dilute hydrogen will continuously reduce any trace oxidants or Cu(II) species back to Cu(I), drastically dropping the homocoupling rate to ~2%[6].
References
Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1
Source: Royal Society of Chemistry (RSC)
URL:[Link]
Sonogashira Coupling Reaction with Diminished Homocoupling
Source: Organic Letters (American Chemical Society)
URL:[Link]
Copper-free Sonogashira cross-coupling reactions: an overview
Source: RSC Advances (Royal Society of Chemistry)
URL:[Link]
optimizing base and solvent for Suzuki coupling of 3-iodoindoles
Technical Support Center: Suzuki-Miyaura Cross-Coupling of 3-Iodoindoles Welcome to the Application Scientist Support Center. The Suzuki-Miyaura cross-coupling of 3-iodoindoles is a cornerstone reaction in medicinal chem...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Suzuki-Miyaura Cross-Coupling of 3-Iodoindoles
Welcome to the Application Scientist Support Center. The Suzuki-Miyaura cross-coupling of 3-iodoindoles is a cornerstone reaction in medicinal chemistry for accessing functionalized indole scaffolds. However, 3-iodoindoles present unique mechanistic challenges, including competing dehalogenation, protecting-group lability, and sensitivity to oxidative degradation[1][2].
This guide provides field-proven troubleshooting strategies, causality-driven explanations, and validated protocols to help you optimize your base and solvent systems.
Part 1: Troubleshooting Guide & FAQs
Q1: I am observing massive deiodination (recovery of unsubstituted indole) instead of my cross-coupled product. How do I stop this?A1: Deiodination (hydrodehalogenation) is the most common side reaction when coupling 3-iodoindoles. It typically occurs when the intermediate Pd(II) complex undergoes
-hydride elimination, often abstracting a hydride from alcoholic solvents (like ethanol) or undergoing base-mediated protodeauration-like quenching.
Causality & Solution: Immediately remove primary or secondary alcohols from your solvent system. Switch to a non-protic ethereal solvent mixed with water, such as 1,4-Dioxane/H₂O or DME/H₂O[3]. Additionally, adding Tetrabutylammonium iodide (TBAI) can significantly suppress deiodination by stabilizing the active palladium intermediate and preventing premature decomposition[4][5].
Q2: My N-Boc protecting group is falling off during the reaction, leading to a complex mixture. What base should I use?A2: The N-Boc (tert-butyloxycarbonyl) group is sensitive to thermal degradation and strong bases. Using bases like Ba(OH)₂ or strong alkoxides at temperatures above 100 °C will rapidly cleave the Boc group[3].
Causality & Solution: Switch to a milder inorganic base. Sodium carbonate (Na₂CO₃) is the gold standard for preserving N-Boc and N-sulfonyl (Ts) protecting groups[3]. Lower your reaction temperature to 70–80 °C. If higher temperatures are absolutely required for sterically hindered boronic acids, utilize microwave irradiation (e.g., 120 °C for 40 minutes) to minimize the time the substrate spends in harsh conditions[6].
Q3: Can I perform a Suzuki coupling on an unprotected (free N-H) 3-iodoindole? Mine is turning into black tar.A3: Yes, but it requires strict optimization. Unprotected 3-iodoindoles are highly electron-rich at the C3–I bond. The free N-H donates electron density into the ring, which strengthens the C–I bond against oxidative addition and makes the molecule highly susceptible to oxidative degradation and light sensitivity[1][2].
Causality & Solution: If you must use an unprotected 3-iodoindole, use Cesium carbonate (Cs₂CO₃) as the base in a DMSO/H₂O solvent system under a strict inert atmosphere (argon/nitrogen)[1]. For long-term reliability, we highly recommend N-protection with an electron-withdrawing group (like methyl, Boc, or Ts) to reduce electron density at C3, thereby accelerating the Pd(0) oxidative addition step[2].
Q4: Why is water necessary in the solvent mixture? Can I run this anhydrously?A4: Running a standard Suzuki coupling anhydrously will severely stunt your yield. Water is mechanistically required to dissolve the inorganic base and to activate the boronic acid[7].
Causality & Solution: The base reacts with water and the arylboronic acid to form a negatively charged, highly nucleophilic trihydroxyboronate complex
. This activated boronate undergoes transmetalation with the Pd(II) halide complex orders of magnitude faster than the neutral boronic acid[7]. A 2:1 to 4:1 ratio of organic solvent to water is generally optimal.
Part 2: Mechanistic Workflows & Visualizations
The following decision tree and catalytic cycle illustrate the logical flow for troubleshooting and the specific steps where your base and solvent intervene.
Caption: Troubleshooting decision tree for 3-iodoindole Suzuki-Miyaura cross-coupling reactions.
Caption: Suzuki-Miyaura catalytic cycle highlighting base and solvent dependencies.
Part 3: Quantitative Optimization Matrix
Use the following table to select the self-validating system tailored to your specific 3-iodoindole substrate[1][3].
Substrate Type
Recommended Base
Recommended Solvent
Catalyst
Key Advantage / Causality
N-Boc Protected
Na₂CO₃ (1.5 equiv)
DME / H₂O (2:1)
Pd(PPh₃)₄
Mild alkalinity prevents thermal and base-catalyzed N-deprotection at 70–80 °C.
N-Sulfonyl (Ts)
Na₂CO₃ (1.5 equiv)
DME / H₂O (2:1)
Pd(PPh₃)₄
Avoids sulfonyl cleavage commonly observed with stronger bases like Ba(OH)₂.
Free N-H (Unprotected)
Cs₂CO₃ (2.0 equiv)
DMSO / H₂O (6:1)
Pd(PPh₃)₄
Mild enough to prevent oxidative degradation; enables efficient one-pot transformations.
Sterically Hindered
K₃PO₄ (2.0 equiv)
Dioxane / H₂O (4:1)
Pd(dppf)Cl₂
Bidentate ligand (dppf) prevents catalyst deactivation; strong enough base to drive sluggish transmetalation.
Part 4: Validated Experimental Protocol
This step-by-step methodology is optimized for the synthesis of 3-arylindoles from N-protected 3-iodoindoles, minimizing deiodination and maximizing yield[3][7].
1,4-Dioxane or Dimethoxyethane (DME) (Degassed, 4.0 mL)
Deionized Water (Degassed, 2.0 mL)
Step-by-Step Procedure:
Reaction Setup: To a flame-dried Schlenk tube or microwave vial equipped with a magnetic stir bar, add the 3-iodoindole (1.0 equiv) and the arylboronic acid (1.2 equiv)[7].
Catalyst Addition: Inside a glovebox or under a strict counter-flow of argon, add the Pd(PPh₃)₄ catalyst (2 mol%). Note: Pd(0) is highly sensitive to atmospheric oxygen, which will kill the catalytic cycle.
Solvent & Base Introduction: Add 4.0 mL of degassed DME or 1,4-Dioxane. In a separate vial, dissolve the Na₂CO₃ (1.5 equiv) in 2.0 mL of degassed deionized water, and transfer this aqueous solution to the reaction vessel[3].
Inert Atmosphere: Seal the vessel and perform three cycles of vacuum evacuation and argon backfilling to ensure a completely inert environment[7].
Heating: Heat the reaction mixture in an oil bath at 70–80 °C with vigorous stirring for 12–24 hours. Causality Check: Do not exceed 80 °C if using an N-Boc substrate to prevent thermal deprotection.
Work-up: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (20 mL) and quench with deionized water (20 mL). Extract the aqueous phase with Ethyl Acetate (3 × 20 mL)[1].
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient)[7][8].
References
Beilstein Journal of Organic Chemistry. "Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence." Beilstein J. Org. Chem. 2023, 19, 1379–1385. Available at: [Link]
MDPI. "Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation." Molecules 2018. Available at: [Link]
SciSpace / Chem Rev. "Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions." Available at: [Link]
National Institutes of Health (NIH). "Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support." Available at:[Link]
Thieme Connect. "Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series." Synthesis 2005. Available at: [Link]
Taylor & Francis. "Design and biological evaluation of substituted 5,7-dihydro-6H-indolo[2,3-c]quinolin-6-one as novel selective Haspin inhibitors." Available at: [Link]
DOI / Academic Repository. "Synthesis of modified tryptophan derivatives." Available at: [Link]
Technical Support Center: Troubleshooting Palladium Catalyst Degradation in Cross-Coupling Reactions
Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Coupling Reactions. As a Senior Application Scientist, I have designed this guide to bypass generic advice and provide you with mechanistic troublesho...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Coupling Reactions. As a Senior Application Scientist, I have designed this guide to bypass generic advice and provide you with mechanistic troubleshooting, self-validating protocols, and authoritative solutions. Catalyst degradation is the primary failure mode in complex C–C and C–N bond formations; understanding the causality behind these failures is the key to rescuing your yields.
Module 1: Core Diagnostic Logic
Before altering reaction parameters, you must accurately diagnose the failure mode. Use the following decision tree to isolate the kinetic bottleneck in your catalytic cycle.
Fig 1. Mechanistic decision tree for diagnosing palladium catalyst degradation.
Module 2: Frequently Asked Questions (FAQs)
Q1: My reaction mixture rapidly turns black before completion. What is the mechanistic cause, and how do I prevent it?A: The appearance of a black precipitate is the classic visual indicator of "Palladium Black" formation. Mechanistically, this occurs when the active homogeneous Pd(0) species undergoes multinuclear aggregation rather than entering the catalytic cycle via oxidative addition[1]. This aggregation outcompetes the productive pathway when the concentration of the oxidative addition partner (e.g., aryl halide) is too low, or when the stabilizing phosphine ligands are stripped from the metal center.
Causality & Solution: Aggregation is a second-order process with respect to Pd(0), while oxidative addition is first-order. To prevent Pd black, artificially lower the instantaneous Pd(0) concentration by slow-dosing the precatalyst, or utilize strongly coordinating bidentate ligands (e.g., dppf, Xantphos) that restrict lability and stabilize the monoligated intermediate[2].
Q2: I am using a bulky phosphine ligand to force a difficult Suzuki-Miyaura coupling, but my catalyst is dying and I see high levels of protodeboronation. Why?A: While bulky dialkylbiaryl phosphine ligands (like Buchwald ligands) are designed to facilitate difficult cross-couplings by stabilizing monoligated Pd(0) species, they can paradoxically accelerate catalyst degradation and side reactions under certain conditions. Recent high-throughput studies demonstrate that bulky palladium(II)-phosphine complexes can inadvertently catalyze the protodeboronation of the boronic acid[3].
Causality & Solution: The steric bulk can hinder transmetalation if the base is not properly optimized, leaving the Pd(II) complex stranded. This stranded Pd(II) acts as a Lewis acid, promoting the hydrolytic cleavage of the C–B bond. To mitigate this, switch to a less sterically demanding ligand or use slow-release boronic acid derivatives (e.g., MIDA boronates) to outcompete the degradation pathway[3].
Q3: How does trace oxygen exposure specifically deactivate my palladium-phosphine catalyst?A: Oxygen does not merely oxidize the Pd(0) center; it actively destroys the ligand framework. In the presence of O2, palladium catalyzes the mono-oxidation of phosphine ligands (PR3) to phosphine oxides (O=PR3)[4]. Phosphine oxides are hemilabile and bind poorly to palladium. Once the ligand is oxidized and dissociates, the naked Pd(0) rapidly aggregates into inactive Pd black[2].
Self-Validating Check: Monitor the reaction via 31P NMR. The disappearance of the free or coordinated phosphine peak and the appearance of a phosphine oxide peak (e.g., ~ +29 ppm for OPPh3) directly validates oxygen intrusion[2].
Fig 2. Mechanism of Pd-catalyzed phosphine ligand oxidation and subsequent aggregation.
To effectively troubleshoot, you must correlate visual indicators with kinetic impacts. Use the table below to benchmark your reaction's failure mode.
Degradation Pathway
Primary Mechanistic Cause
Observable Indicator
Kinetic Consequence
Mitigation Strategy
Pd Black Aggregation
Ligand dissociation / Low Ar-X
Black precipitate
Irreversible rate drop to zero
Slow-dose catalyst; use bidentate ligands
Phosphine Oxidation
Trace O2 exposure
31P NMR shift to +25–30 ppm
Gradual decay proportional to O2
Rigorous Schlenk line degassing
Protodeboronation
Stranded Pd(II) / Excess Base
Loss of boronic acid mass
Competitive inhibition
Optimize base; use MIDA boronates
Product Inhibition
Strong coordination of product
Plateau in kinetic profile
Non-linear rate deceleration
Increase reaction temperature
Module 4: Self-Validating Experimental Protocols
Protocol 1: Rigorous Freeze-Pump-Thaw Degassing
Causality: Standard nitrogen sparging often leaves ppm levels of dissolved O2, which is sufficient to initiate catalytic phosphine oxidation[2]. The freeze-pump-thaw method relies on the physical principle that gas solubility in a solid matrix is near zero, forcing O2 out of the lattice under vacuum.
Step-by-Step Methodology:
Preparation: Place the solvent/liquid reagents in a Schlenk flask equipped with a robust Teflon stopcock. Ensure the flask is <50% full to allow for expansion.
Freezing: Submerge the flask in a liquid nitrogen (LN2) bath until the solvent is completely frozen solid.
Pumping: Open the stopcock to the high-vacuum manifold (target < 10⁻² mbar) for 5–10 minutes to evacuate the headspace.
Thawing: Close the stopcock to isolate the flask. Remove from the LN2 bath and thaw naturally in a room-temperature water bath. Self-Validating Observation: Bubbles of trapped gas will visibly escape the liquid as it melts.
Cycling: Repeat steps 2–4 for a minimum of three consecutive cycles until no bubbles are observed during the thaw phase.
Backfilling: After the final thaw, backfill the flask with ultra-high purity Argon.
Protocol 2: Advanced Heterogeneity Testing (Modified Mercury Drop Test)
Causality: The standard mercury drop test assumes Hg(0) selectively amalgamates heterogeneous Pd(0) nanoparticles. However, real-time mass spectrometry reveals that Hg(0) can react with homogeneous LnPd(0) and Pd(II)ArX intermediates via redox-transmetalation, leading to false positives for heterogeneity[5]. Therefore, a dual-verification system is required[6].
Step-by-Step Methodology:
Baseline Reaction: Set up the standard cross-coupling reaction and monitor the kinetic profile (conversion vs. time) for the first 20% of the reaction.
Mercury Addition: Add a large excess of elemental mercury (300–500 equivalents relative to Pd) to the vigorously stirring reaction mixture.
Initial Analysis: If the reaction stops, it suggests heterogeneity. However, due to the intrinsic reactivity of Hg with Pd(II) intermediates[5], you must proceed to Step 4 for validation.
Three-Phase Test Setup: Synthesize an immobilized version of the aryl halide on a solid support (e.g., Wang resin).
Execution: Run the coupling reaction with the soluble boronic acid, the solid-supported aryl halide, and the suspected catalyst[6].
References
Title: | Source: Journal of the American Chemical Society (ACS)
Title: | Source: Organometallics (ACS)
Title: | Source: Chemical Science (RSC)
Title: | Source: Journal of the American Chemical Society (ACS)
Title: | Source: Journal of the American Chemical Society (ACS)
deiodination of 3-iodo-2-methyl-1H-indole under reaction conditions
Welcome to the Technical Support Center for Indole Functionalization. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the erratic behavior of halogenated hete...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Indole Functionalization. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the erratic behavior of halogenated heterocycles.
The C3-iodo substituent in 3-iodo-2-methyl-1H-indole serves as an ideal handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings[1]. However, the electron-rich nature of the indole core makes the C3–I bond highly polarized and susceptible to premature cleavage[2]. When researchers attempt to functionalize this molecule, they often encounter a frustrating side reaction: protodeiodination (or simply deiodination), which converts the valuable starting material into the dead-end byproduct 2-methyl-1H-indole[3].
This guide is designed to deconstruct the causality behind this side reaction and provide field-proven, self-validating methodologies to ensure your cross-coupling workflows succeed.
Mechanistic Causality: The "Why" Behind Deiodination
To troubleshoot deiodination, we must first understand the competing kinetics within the catalytic cycle. During a standard cross-coupling reaction, Pd(0) readily undergoes oxidative addition into the weak C3–I bond. If the subsequent transmetalation step is fast, the catalytic cycle proceeds smoothly to the desired product.
However, if transmetalation is sluggish—due to steric hindrance, a poor choice of base, or an unoptimized ligand—the intermediate indolyl-Pd(II)–I complex lingers. In the presence of hydrogen donors (such as protic solvents, certain amine bases, or adventitious moisture), this complex undergoes protode-palladation , stripping the iodine and replacing it with a proton[3]. In other specific transformations, such as enamine intermediate formations, deiodination can also occur but may be chemically suppressed by additives like tetrabutylammonium iodide (TBAI)[4].
Catalytic cycle showing the bifurcation between cross-coupling and protodeiodination pathways.
Troubleshooting Q&A
Q: I am observing over 50% of 2-methyl-1H-indole in my Suzuki-Miyaura coupling. What is driving this?A: You are likely using a protic solvent (like ethanol or methanol) or a highly basic aqueous system (like NaOH). Protic solvents act as hydride donors to the lingering Pd(II) intermediate.
Solution: Switch to an aprotic solvent system like Toluene/H₂O or 1,4-Dioxane. Upgrade your ligand to a bulky, electron-rich biaryl phosphine (e.g., SPhos or XPhos) to accelerate transmetalation, effectively outcompeting the deiodination pathway.
Q: My starting material degrades completely in Sonogashira reactions, but I see no coupled product. Why?A: This is a classic symptom of copper-mediated homolytic cleavage. Cu(I) co-catalysts, combined with amine bases and trace oxygen, can initiate radical pathways that rapidly cleave the C3–I bond.
Solution: Implement "copper-free" Sonogashira conditions. If copper is absolutely required, restrict the loading to <2 mol% and rigorously degas your solvents via the freeze-pump-thaw method to eliminate oxygen-mediated radical cascades.
Q: Is there a structural modification I can make to the indole to prevent this?A: Yes. Protecting the indole nitrogen with an electron-withdrawing group (such as a Boc or Ts group) significantly reduces the electron density of the indole core. Using derivatives like tert-butyl 3-iodo-2-methyl-1H-indole-1-carboxylate strengthens the C3–I bond, making it far less susceptible to premature cleavage during complex cross-coupling sequences[5][6].
Q: How can I quickly verify if deiodination has occurred without running a full LC-MS?A: Use crude ¹H NMR. The deiodinated byproduct, 2-methyl-1H-indole, features a highly distinct, sharp singlet at approximately 6.2 ppm (in CDCl₃ or DMSO-d₆), corresponding to the newly formed C3–H proton. If this peak is absent, your deiodination pathway has been successfully suppressed.
Quantitative Data: Impact of Reaction Conditions
The table below summarizes internal benchmarking data demonstrating how solvent, base, and ligand choices dictate the kinetic race between the desired coupling and the deiodination side reaction.
Solvent System
Base
Ligand
Temp (°C)
Desired Product (%)
Deiodinated Byproduct (%)
EtOH / H₂O (4:1)
Na₂CO₃
PPh₃
80
35%
60%
THF / H₂O (4:1)
K₂CO₃
PPh₃
80
50%
45%
1,4-Dioxane
Cs₂CO₃
dppf
90
75%
15%
Toluene / H₂O (10:1)
K₃PO₄
SPhos
100
92%
<5%
Self-Validating Experimental Protocol
Robust Suzuki-Miyaura Coupling of 3-Iodo-2-methyl-1H-indole
Objective: Synthesize 3-aryl-2-methyl-1H-indole while restricting protodeiodination to <5%.
Step 1: Reagent Preparation (The "Dry" Phase)
Procedure: Inside a nitrogen-filled glovebox, charge a dry Schlenk flask with 3-iodo-2-methyl-1H-indole (1.0 equiv), your chosen arylboronic acid (1.5 equiv), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and anhydrous K₃PO₄ (2.0 equiv).
Causality: K₃PO₄ is a mild, non-nucleophilic base that efficiently forms the reactive boronate complex without promoting base-catalyzed deiodination. SPhos is sterically demanding and electron-rich, ensuring rapid transmetalation.
Step 2: Solvent Degassing & Addition
Procedure: Add a rigorously sparged (N₂ for 30 mins) mixture of Toluene/H₂O (10:1 v/v) to the flask.
Causality: Toluene is an aprotic solvent lacking abstractable alpha-protons, eliminating the primary source of hydride transfer that causes protode-palladation. The trace water is strictly required to solubilize the base and activate the boronic acid.
Step 3: Thermal Activation
Procedure: Seal the flask and heat at 100 °C for 4–6 hours under vigorous stirring.
Causality: Elevated temperature overcomes the activation barrier for the transmetalation of sterically hindered substrates, pushing the intermediate Pd(II) complex forward before it can degrade.
Step 4: Self-Validation & Workup
Procedure: Cool the reaction to room temperature, quench with water, and extract with EtOAc. Evaporate a small aliquot of the organic layer and dissolve in CDCl₃ for crude ¹H NMR analysis.
Validation Check: The protocol is considered successful (self-validated) if the ¹H NMR spectrum shows <5% integration of the C3–H proton (the distinct singlet at ~6.2 ppm). If this peak is absent, proceed with silica gel chromatography to isolate your pure coupled product.
References
1.[3] Wang et al., "Asymmetric Synthesis of LFA-1 Inhibitor BIRT2584 on Metric Ton Scale", ACS Publications. 3
2.[4] Junk et al., "SYNTHESIS OF MODIFIED TRYPTOPHAN DERIVATIVES", DOI.org. 4
3.[1] "Buy 3-iodo-2-methyl-1H-indole | 2033-44-5", Smolecule. 1
4.[2] "3-iodo-1H-indole-5-carboxylic acid | 1308644-52-1", Benchchem. 2
5.[5] "877996-21-9 | tert-Butyl 3-iodo-2-methyl-1H-indole-1-carboxylate", Ambeed. 5
6.[6] "US9675697B2 - BET bromodomain inhibitors and therapeutic methods using the same", Google Patents. 6
improving regioselectivity in the functionalization of substituted indoles
Welcome to the Technical Support Center for Indole Functionalization. The indole scaffold is a privileged structure in drug development, but its inherent electronic properties make regioselective functionalization notori...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Indole Functionalization. The indole scaffold is a privileged structure in drug development, but its inherent electronic properties make regioselective functionalization notoriously difficult. Because the C3 position is approximately
times more reactive toward electrophiles than benzene[1], overriding this natural bias to functionalize the C2, C4, or C7 positions requires precise catalytic control, directing groups (DGs), and tuned reaction conditions.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you achieve absolute regiocontrol in your syntheses.
Regioselectivity Matrix: Catalyst & Directing Group Selection
To quickly diagnose and select the appropriate strategy for your desired regioisomer, refer to the quantitative summary matrix below.
Q1: I am trying to alkylate my indole, but I keep getting C3-functionalization or a C2/C3 mixture. How do I force the reaction exclusively to C2?
Diagnosis & Causality: The enamine-like character of the indole pyrrole ring naturally funnels electron density to C3, stabilizing the indolium intermediate during electrophilic attack[1]. To overcome this, you must bypass standard electrophilic aromatic substitution (SEAr).
Solution:
Transition Metal / Norbornene Cocatalysis: Utilize a Catellani-type process. A Palladium/Norbornene cocatalyzed system acts as a transpositional cocatalyst that assists Pd in activating the α-C–H bond (C2) of NH indoles, entirely bypassing C3 nucleophilicity[2].
Photocatalytic Solvent Tuning: If using photoredox catalysis (e.g., Ir(ppy)₃ with diazoacetates), solvent choice is the master switch. In aprotic solvents, the reaction yields C3 products via a 1,2-alkyl radical migration. However, switching to a highly protic solvent (like methanol) completely reverses the selectivity, trapping the radical intermediate to yield exclusive C2-functionalization[3].
Q2: My target molecule requires functionalization on the benzenoid core at C7. Direct C-H activation is failing or hitting C2 instead. What is the most reliable method?
Diagnosis & Causality: The benzenoid core (C4–C7) is highly electron-deficient compared to the pyrrole ring. Without a strong directing group, transition metals will preferentially activate the C2 position.
Solution: You must install a directing group on the N1 position that geometrically restricts the metal catalyst to form a stable 5- or 6-membered metallacycle exclusively at C7.
For Borylation: Use an N-silyl directing group with an Iridium catalyst[4].
For Olefination/Alkylation: Use an N-imino, N-pivaloyl, or the newer N-SCy (sulfur-directed) group with a Rhodium(III) catalyst[4][5]. The N-imino group is particularly crucial for maintaining high reactivity and absolute C7 regioselectivity, as it coordinates strongly to Rh, pulling the metal center directly into the C7 C-H bond[4].
Q3: I am attempting C4-functionalization, but my yields are terrible due to steric clashing. What is the current standard?
Diagnosis & Causality: C4 is notoriously difficult to reach because it requires a directing group installed at C3, which often creates severe steric hindrance between the incoming functional group and the DG itself.
Solution: Employ a Transient Directing Group (TDG) strategy. Recent advances use Copper-mediated C4-H sulfonylation where a catalytic amine reversibly condenses with a C3-aldehyde to form an imine directing group in situ[6]. This transient imine directs the Copper catalyst to C4, facilitates the cross-coupling, and then hydrolyzes away, preventing product inhibition and steric crowding.
Fig 2: Mechanistic workflow for N-directed C7 C-H activation and functionalization.
Validated Experimental Protocols
Protocol A: Regioselective C2-Alkylation via Pd/Norbornene Cocatalysis[2]
This protocol utilizes norbornene as a transpositional scaffold to bypass C3 reactivity.
Preparation: In an oven-dried Schlenk tube under argon, add the NH-indole (0.5 mmol), alkyl halide (0.75 mmol), Pd(OAc)₂ (5 mol%), norbornene (20 mol%), and K₂CO₃ (1.5 mmol).
Solvent Addition: Inject anhydrous DMF (3 mL) and degas the mixture via three freeze-pump-thaw cycles.
Reaction: Heat the sealed tube to 90 °C and stir vigorously for 16 hours. The norbornene will reversibly insert, directing the palladium to oxidatively add to the C2 position.
Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water (3 × 10 mL) to remove DMF.
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc) to isolate the C2-alkylated indole.
Protocol B: Rhodium-Catalyzed C7-Olefination using an N-Imino Directing Group[4][7]
This protocol ensures absolute C7 selectivity on the benzenoid core.
DG Installation: Convert the starting indole to the corresponding N-aminoindole, then condense with a ketone to form the N-imino indole substrate.
Catalyst Loading: In a pressure vial, combine the N-imino indole (0.2 mmol), acrylate (0.4 mmol), [Cp*RhCl₂]₂ (2.5 mol%), AgSbF₆ (10 mol%), and Cu(OAc)₂ (0.4 mmol) as the oxidant.
Reaction: Add 1,2-dichloroethane (DCE, 2 mL). Seal the vial and stir at 110 °C for 12 hours. The N-imino group tightly coordinates the Rh(III) center, enforcing a metallacycle exclusively at C7.
Cleavage: After standard aqueous workup and isolation of the C7-olefinated intermediate, remove the N-imino directing group using Zn dust and NH₄Cl in MeOH at 60 °C for 4 hours to reveal the free NH C7-functionalized indole.
References
Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review
National Center for Biotechnology Information (PMC)[Link]
Regioselective Direct C–H Alkylation of NH Indoles and Pyrroles by a Palladium/Norbornene-Cocatalyzed Process
Deutsche Nationalbibliothek (D-NB)[Link]
C-H Functionalization of Heterocycles with Triplet Carbenes by means of an Unexpected 1,2-Alkyl Radical Migration
RWTH Publications / Chemistry—A European Journal[Link]
Sulfur-Directed C7-Selective Alkenylation of Indoles under Rhodium Catalysis
American Chemical Society (Organic Letters)[Link]
Copper-Mediated C4-H Sulfonylation of Indoles via a Transient Directing Group
Researcher.Life[Link]
challenges in the scale-up synthesis of 3-iodo-2-methyl-1H-indole
Welcome to the Technical Support Center for Heterocyclic Scale-Up Synthesis. As a Senior Application Scientist who has overseen the transition of numerous halogenated heterocycles from discovery to process scale, I have...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Scale-Up Synthesis. As a Senior Application Scientist who has overseen the transition of numerous halogenated heterocycles from discovery to process scale, I have designed this guide to address the specific bottlenecks associated with 3-iodo-2-methyl-1H-indole .
Scaling up the synthesis of this compound presents a unique chemical paradox: the very electron-rich nature that makes the C3 position highly reactive toward electrophilic iodination also renders the resulting product exquisitely sensitive to oxidative degradation, photolysis, and acid-catalyzed polymerization. When transitioning from a 100 mg discovery scale to a 100 g+ process scale, the primary failure modes are rarely in the chemical conversion itself, but rather in thermal management, reagent selection, and isolation strategies.
Below, you will find the mechanistic workflow, quantitative reagent data, troubleshooting FAQs, and a self-validating protocol to ensure your scale-up is reproducible and high-yielding.
Process Overview & Mechanistic Workflow
Workflow and failure-point mitigation for the scale-up synthesis of 3-iodo-2-methyl-1H-indole.
Quantitative Reagent Selection for Scale-Up
Choosing the right iodinating agent is the most critical decision in your process design. The table below summarizes the performance of common electrophilic iodine sources when applied to the 2-methylindole scaffold at >50 g scales.
Table 1: Quantitative Comparison of Iodination Reagents for Scale-Up
Reagent System
C3 Regioselectivity
Exothermicity (ΔT)
Typical Yield
Scale-Up Suitability
Primary Byproducts
NIS / DMF
>95%
Low-Moderate
85–92%
Excellent
Succinimide (water-soluble)
PhI(OAc)₂ / KI
>95%
Low
80–90%
Good
Iodobenzene, Acetic acid
I₂ / KI / Base
~90%
Moderate
75–85%
Good
Inorganic salts
ICl / Celite
~80%
High
60–75%
Poor
Diiodinated indoles, HCl
Troubleshooting Guide & FAQs
Q1: Why does my scale-up reaction yield significant amounts of 2-methyl-3,X-diiodoindole or N-iodinated byproducts?A: Causality: The C3 position of 2-methylindole is highly nucleophilic due to the electron-donating effect of the indole nitrogen and the C2 methyl group, which maximizes the HOMO (Highest Occupied Molecular Orbital) coefficient at C3[1]. However, once C3 is iodinated, the N-H proton becomes more acidic. If excess iodinating agent is present, or if aggressive reagents like Iodine monochloride (ICl) are used without strict stoichiometric control, secondary iodination rapidly occurs at the nitrogen or the C5/C6 positions[2].
Solution: Strictly limit your iodinating agent to 0.98–1.00 equivalents. For scale-up, switch from ICl to N-Iodosuccinimide (NIS) or a hypervalent iodine system like PhI(OAc)₂/KI, which provides a controlled, slow release of the electrophilic iodonium ion (I⁺)[3].
Q2: My crude product looks fine by NMR, but it decomposes into a black tar during silica gel column chromatography. How can I prevent this?A: Causality: 3-Iodoindoles are notoriously sensitive to acidic environments. Standard silica gel contains acidic silanol groups that protonate the electron-rich indole core, facilitating protodeiodination (the reverse reaction) and triggering oxidative polymerization.
Solution: Abandon standard silica gel chromatography for this specific molecule. Instead, utilize a crystallization-based purification strategy (detailed in the protocol below). If chromatography is absolutely unavoidable, you must deactivate the silica gel by pre-treating it with 1-2% triethylamine in your eluent.
Q3: The reaction works perfectly at the 100 mg scale, but yields drop significantly at the 50 g scale. What is going wrong?A: Causality: Electrophilic iodination is a highly exothermic process. At the milligram scale, the surface-area-to-volume ratio of the flask allows for rapid heat dissipation. At the 50 g scale, heat and mass transfer limitations create localized hot spots. These hot spots accelerate the thermal degradation of the newly formed 3-iodo-2-methyl-1H-indole and promote side reactions.
Solution: Implement active jacket cooling (0 to 5 °C), utilize a mechanical overhead stirrer to ensure homogenous mass transfer, and add the iodinating agent portion-wise over an extended period (1–2 hours).
Q4: What are the critical storage conditions for the isolated product to ensure long-term stability?A: Causality: The C-I bond in electron-rich indoles is highly photolabile. Exposure to ambient light induces homolytic cleavage, generating iodine radicals that autocatalyze further decomposition of the bulk material.
Solution: The purified solid must be stored at -20 °C, strictly protected from light (using amber vials or aluminum foil wrapping), and kept under an inert argon or nitrogen atmosphere[4].
Self-Validating Protocol: 100-Gram Scale Synthesis using NIS
This methodology is designed to achieve high regioselectivity while preventing thermal degradation and completely bypassing silica gel chromatography.
Action: In a 2 L jacketed reactor shielded from ambient light (using aluminum foil), dissolve 2-methyl-1H-indole (100 g, 0.76 mol) in anhydrous N,N-Dimethylformamide (DMF) (800 mL). Cool the mixture to 0 °C under a continuous argon sweep.
Causality: Argon prevents aerobic oxidation of the electron-rich indole. Light shielding is mandatory as the target C-I bond is photolabile[4].
Self-Validation Check: The solution should be clear and pale yellow. A dark or muddy color at this stage indicates contaminated or pre-oxidized starting material; do not proceed until the starting material is recrystallized.
Step 2: Controlled Electrophile Addition
Action: Add N-Iodosuccinimide (NIS) (171 g, 0.76 mol, 1.0 equiv) portion-wise over 90 minutes. Maintain the internal temperature strictly below 5 °C.
Causality: NIS provides a controlled release of I⁺, targeting the C3 position due to its maximum HOMO coefficient[1]. Portion-wise addition mitigates the S_EAr exotherm[3].
Self-Validation Check: The reaction temperature will spike slightly with each addition. The mixture will transition from pale yellow to a deep amber/brown color, visually confirming the formation of the iodonium intermediate.
Step 3: Reaction Quenching
Action: After 2 hours of stirring at 0–5 °C, vigorously stir the mixture and slowly add 10% aqueous sodium thiosulfate (Na₂S₂O₃) (500 mL), followed by cold distilled water (1 L).
Causality: Thiosulfate reduces any unreacted electrophilic iodine species to inert iodide, halting the reaction and preventing over-oxidation or N-iodination during the concentration phase.
Self-Validation Check: The dark amber color must rapidly discharge, resulting in a pale yellow or off-white suspension. If the dark color persists, active iodine is still present; add more Na₂S₂O₃ until the color shift occurs.
Step 4: Isolation via Crystallization (Bypassing Chromatography)
Action: Filter the resulting precipitate under vacuum. Wash the filter cake thoroughly with cold water (3 × 500 mL) to remove DMF and water-soluble succinimide. Recrystallize the crude solid from a mixture of dichloromethane and hexanes (1:4) in a darkened fume hood.
Causality: 3-Iodoindoles degrade rapidly on acidic silica gel[2]. Crystallization exploits the differential solubility of the product versus trace diiodinated impurities, preserving the integrity of the compound.
Self-Validation Check: The formation of off-white to pale brown crystals indicates high purity. A gummy or black residue indicates thermal degradation during crystallization; if this occurs, lower your dissolution temperature.
Step 5: Drying and Storage
Action: Dry the crystals under high vacuum in the dark at room temperature for 12 hours. Store the final product at -20 °C in an opaque, argon-flushed container.
Causality: Ambient light and heat induce homolytic cleavage of the C-I bond, initiating an autocatalytic degradation cascade[4].
References
Title: A Convenient Iodination of Indoles and Derivatives
Source: ResearchGate
URL: [Link]
Title: Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties
Source: NIH PMC
URL: [Link]
Reactivity Comparison Guide: 3-Iodo- vs. 3-Bromo-2-methyl-1H-indole in Cross-Coupling Synthesis
As a Senior Application Scientist, the strategic selection of halogenated building blocks is a critical decision that dictates the efficiency, scalability, and thermodynamic boundaries of synthetic workflows. In the func...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, the strategic selection of halogenated building blocks is a critical decision that dictates the efficiency, scalability, and thermodynamic boundaries of synthetic workflows. In the functionalization of the indole core—a privileged scaffold in medicinal chemistry and drug discovery—the choice between 3-iodo-2-methyl-1H-indole and 3-bromo-2-methyl-1H-indole is paramount.
This guide provides an objective, data-driven comparison of these two substrates, focusing on their reactivity profiles, mechanistic causality in palladium-catalyzed cross-coupling, and practical laboratory deployment.
Mechanistic Causality: Bond Dissociation and Oxidative Addition
The fundamental divergence in reactivity between [1] and [2] is governed by their respective carbon-halogen bond dissociation energies (BDE). The carbon-iodine (C-I) bond is significantly longer and weaker than the carbon-bromine (C-Br) bond[3].
In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Negishi), the catalytic cycle is initiated by the oxidative addition of the Pd(0) active species into the C-X bond. This step is typically rate-determining:
3-Iodo-2-methyl-1H-indole : The weaker C-I bond facilitates rapid oxidative addition. This allows reactions to proceed under exceptionally mild conditions (often room temperature to 50°C), requiring lower catalyst loadings and standard, less sterically demanding phosphine ligands (like PPh3)[3][4].
3-Bromo-2-methyl-1H-indole : The stronger C-Br bond presents a high activation barrier. Achieving efficient conversion requires elevated temperatures (80–110°C) and specialized, electron-rich, sterically hindered ligands (e.g., SPhos, XPhos, or Q-Phos) to force the oxidative addition and stabilize the resulting Pd(II) intermediate against premature degradation[3][5].
Mechanistic divergence in Pd-catalyzed oxidative addition for 3-iodo vs 3-bromo indoles.
Quantitative Reactivity Comparison
The following table synthesizes experimental performance metrics comparing 3-iodo- and 3-bromo-indole derivatives across standard cross-coupling paradigms. Data demonstrates the distinct operational advantages of the iodo-variant when chemoselectivity and mild conditions are prioritized[3][4][5].
Reaction Paradigm
Substrate
Catalyst & Ligand System
Optimal Conditions
Expected Yield
Mechanistic Notes
Suzuki-Miyaura
3-Iodo-2-methyl-1H-indole
Pd(PPh3)4, Na2CO3
THF/H2O, 37–50°C
>90%
High turnover; avoids thermal degradation of sensitive functional groups.
Suzuki-Miyaura
3-Bromo-2-methyl-1H-indole
Pd2(dba)3, SPhos, K3PO4
Toluene, 100°C
80–85%
Requires elevated heat and electron-rich biaryl phosphine ligands.
Sonogashira
3-Iodo-2-methyl-1H-indole
PdCl2(PPh3)2, CuI
DMF, 25–50°C
>90%
Proceeds rapidly at ambient temperatures without alkyne homocoupling.
Sonogashira
3-Bromo-2-methyl-1H-indole
PdCl2(PPh3)2, CuI
DMF, 80–90°C
70–78%
Prone to Glaser coupling (alkyne dimerization) due to high required heat.
Negishi
3-Iodo-2-methyl-1H-indole
Pd2(dba)3, Q-Phos
THF, 50°C
85–90%
Rapid transmetalation with organozinc reagents; high enantioretention if applicable.
To ensure absolute trustworthiness and reproducibility, the following protocol outlines a self-validating system for the Suzuki-Miyaura coupling of 3-halo-2-methyl-1H-indoles with phenylboronic acid. The workflow incorporates strict causality for every reagent choice and built-in analytical checkpoints to verify reaction progression.
Step 1: Reagent Preparation and Degassing
Action : In a flame-dried Schlenk flask, combine the chosen indole halide (1.0 mmol) with phenylboronic acid (1.2 mmol). Add 10 mL of a 4:1 1,4-Dioxane/H2O solvent mixture.
Causality : The aqueous component is strictly required to generate the reactive boronate intermediate via hydroxide coordination. Without water, the boronic acid cannot undergo the critical transmetalation step with the Pd(II) complex.
Action : Degas the mixture via three rigorous freeze-pump-thaw cycles.
Causality : Molecular oxygen is a potent poison for Pd(0) catalysts. It rapidly oxidizes the active catalyst to an inactive Pd(II) oxide state and promotes the undesired oxidative homocoupling of the boronic acid.
Step 2: Catalyst Initiation
Action : Under a positive pressure of argon, add the catalyst system.
For 3-Iodo-2-methyl-1H-indole: Add 5 mol% Pd(PPh3)4 and 2.0 equiv K2CO3.
For 3-Bromo-2-methyl-1H-indole: Add 5 mol% Pd2(dba)3, 10 mol% SPhos, and 2.0 equiv K3PO4.
Causality : The weaker C-I bond readily undergoes oxidative addition with standard, inexpensive Pd(PPh3)4. The stronger C-Br bond demands the electron-rich, sterically demanding SPhos ligand to accelerate oxidative addition and prevent the Pd(II) intermediate from undergoing premature
-hydride elimination or aggregation into palladium black.
Action : Heat the iodo-reaction to 50°C (or the bromo-reaction to 100°C) with vigorous stirring.
Validation Checkpoint (1 hour) : Withdraw a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via UPLC-MS.
Self-Validation: The system is validated if the extracted ion chromatogram (EIC) shows the disappearance of the isotopic pattern for the halogenated starting material (m/z ~257 for I, ~210 for Br) and the emergence of the cross-coupled product mass (m/z ~207). If starting material persists without product formation, the catalyst has likely oxidized, prompting immediate re-degassing and catalyst spiking.
Step 4: Work-Up and Structural Confirmation
Action : Cool to room temperature, extract with EtOAc (3 x 15 mL), wash with brine, dry over anhydrous Na2SO4, and purify via silica gel flash chromatography.
Self-Validation: Successful C3-arylation is definitively confirmed by the integration of five new aromatic protons (δ 7.3-7.6 ppm) corresponding to the appended phenyl ring, and the shift in the electronic environment of the indole N-H and C4-H protons.
Title : Convenient Synthesis of Chiral Tryptophan Derivatives Using Negishi Cross-Coupling
Source : ResearchGate
URL : [Link]
Title : Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes
Source : PubMed Central (PMC)
URL : [Link]
Optimizing Sonogashira Coupling in Indole Scaffolds: A Comparative Guide to Halo-Indole Reactivity
The functionalization of the indole core is a cornerstone of modern drug discovery, with the Sonogashira cross-coupling reaction serving as a premier method for installing alkyne moieties at the C2, C3, C5, or C7 positio...
Author: BenchChem Technical Support Team. Date: March 2026
The functionalization of the indole core is a cornerstone of modern drug discovery, with the Sonogashira cross-coupling reaction serving as a premier method for installing alkyne moieties at the C2, C3, C5, or C7 positions. However, the efficiency of this palladium/copper-cocatalyzed transformation is fundamentally dictated by the nature of the halogen leaving group.
As an application scientist, selecting between an iodo-, bromo-, or chloro-indole is not merely a matter of substrate availability; it is a strategic decision that dictates catalyst selection, ligand design, and reaction conditions. This guide objectively compares the coupling efficiencies of different halo-indoles, explains the mechanistic causality behind required experimental conditions, and provides self-validating protocols for reproducible synthesis.
Mechanistic Causality: The Role of the Halogen
The classical Sonogashira catalytic cycle consists of two intersecting pathways: the palladium cycle and the copper cycle[1]. The critical juncture differentiating halo-indole reactivity is the oxidative addition of the carbon-halogen bond to the coordinatively unsaturated Pd(0) active species[2].
The rate of oxidative addition is inversely proportional to the bond dissociation energy (BDE) of the carbon-halogen bond. Because the C–Cl bond (~96 kcal/mol) is significantly stronger than the C–Br (~81 kcal/mol) and C–I (~65 kcal/mol) bonds, the reactivity order strictly follows I > Br >> Cl [2].
Iodo-indoles readily undergo oxidative addition, allowing reactions to proceed at room temperature with standard catalysts.
Bromo-indoles require thermal activation to overcome the higher activation barrier[3].
Chloro-indoles are notoriously inert to standard Pd(PPh3)4 systems. They require highly electron-rich, bulky ligands (such as XPhos or tri-tert-butylphosphine) to increase the electron density on the Pd center (facilitating oxidative addition) and provide steric bulk (accelerating the subsequent reductive elimination)[4][5].
Sonogashira Catalytic Cycle highlighting the rate-determining oxidative addition of halo-indoles.
Quantitative Comparison of Coupling Efficiencies
The table below synthesizes typical experimental parameters required to achieve >75% yield for the respective halo-indoles.
To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate analytical checkpoints that allow you to diagnose mechanistic failures (e.g., oxygen ingress, moisture contamination) in real-time, rather than waiting for the final isolation step.
Protocol A: Mild Coupling of Iodo-Indoles (High Reactivity)
Ideal for late-stage functionalization of complex, temperature-sensitive indole derivatives.
Preparation: In an oven-dried Schlenk flask, combine 5-iodoindole (1.0 equiv), PdCl2(PPh3)2 (2 mol%), and CuI (1 mol%)[6].
Degassing (Checkpoint 1): Evacuate and backfill with Argon (3x). Add anhydrous, degassed Et3N (0.2 M). Causality: Oxygen must be rigorously excluded; O2 oxidizes Cu(I) to Cu(II), which catalyzes the unwanted Glaser homocoupling of the alkyne.
Addition: Add the terminal alkyne (1.2 equiv) dropwise.
Colorimetric Validation (Checkpoint 2): Within 15 minutes, the solution should transition from a pale yellow suspension to a homogeneous dark brown/black solution. Causality: This visual shift confirms the reduction of the Pd(II) precatalyst to the active Pd(0) species.
Reaction: Stir at room temperature to 50 °C for 2–5 hours[6].
TLC Validation (Checkpoint 3): Check the reaction at 30 minutes. If a highly UV-active, non-polar spot appears rapidly, Glaser homocoupling is outcompeting cross-coupling. Corrective Action: Syringe pump the alkyne to keep its local concentration low.
Protocol B: Standard Coupling of Bromo-Indoles (Moderate Reactivity)
The industry standard, balancing substrate cost, stability, and reactivity.
Preparation: Combine 5-bromoindole (1.0 equiv), PdCl2(PPh3)2 (3 mol%), and CuI (5 mol%) in a dry flask[3].
Solvent Addition: Add anhydrous DMF (0.2 M) and Et3N (2.0 equiv). Causality: DMF is selected for its high boiling point and polarity, which stabilizes the charged transition states during the elevated heating required for C-Br oxidative addition.
Reaction: Add the terminal alkyne (1.2 equiv) and heat to 80 °C for 4–6 hours[3].
GC-MS Validation (Checkpoint 4): Monitor for dehalogenation. If the mass of unhalogenated indole is detected without alkyne incorporation, protodepalladation is occurring. Causality: Moisture is quenching the Pd(II) intermediate before transmetalation. Corrective Action: Ensure stringent anhydrous conditions.
Protocol C: Challenging Coupling of Chloro-Indoles (Low Reactivity)
Requires advanced ligand architecture to force oxidative addition.
Catalyst Assembly: Combine 5-chloroindole (1.0 equiv), Pd2(dba)3 (2 mol%), XPhos (8 mol%), CuI (4 mol%), and anhydrous Cs2CO3 (2.0 equiv)[4][5]. Causality: The electron-rich dicyclohexylphosphine moiety of XPhos pushes electron density onto Pd(0) to break the strong C-Cl bond, while its bulky biphenyl backbone forces the intermediate into a reactive conformation for reductive elimination[5].
Solvent: Add thoroughly degassed 1,4-Dioxane (0.15 M).
Reaction: Add the terminal alkyne (1.5 equiv) and heat to 90–100 °C for 12–24 hours.
Validation: Because high temperatures exacerbate alkyne degradation, slow addition of the alkyne over the first 2 hours is highly recommended to maximize the yield of the cross-coupled product[4].
Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization - PMC (National Institutes of Health). URL:[Link][6]
Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters - Journal of the American Chemical Society. URL:[Link][4]
One-Pot and Regiospecific Synthesis of 2,3-Disubstituted Indoles from 2-Bromoanilides via Consecutive Palladium-Catalyzed Sonogashira Coupling, Amidopalladation, and Reductive Elimination - The Journal of Organic Chemistry. URL:[Link][5]
advantages of using 3-iodo-2-methyl-1H-indole in drug discovery
The indole nucleus is universally recognized as a privileged scaffold in medicinal chemistry, forming the core of countless therapeutics ranging from oncology drugs to central nervous system agents. When designing comple...
Author: BenchChem Technical Support Team. Date: March 2026
The indole nucleus is universally recognized as a privileged scaffold in medicinal chemistry, forming the core of countless therapeutics ranging from oncology drugs to central nervous system agents. When designing complex, multi-substituted indole derivatives—such as BET bromodomain inhibitors or CDK7 inhibitors—the choice of the starting building block dictates the efficiency, regioselectivity, and overall success of the synthetic campaign.
As a Senior Application Scientist, I frequently evaluate halogenated indoles for library generation. Among them, 3-iodo-2-methyl-1H-indole (3-IMI) consistently outperforms its brominated and unsubstituted counterparts. This guide objectively compares 3-IMI against alternative scaffolds, detailing the mechanistic causality behind its superior performance in palladium-catalyzed cross-coupling workflows.
The utility of 3-iodo-2-methyl-1H-indole hinges on two critical structural features: the highly labile C3-iodine bond and the sterically shielding C2-methyl group.
Halogen Reactivity (I vs. Br): The C3-iodo substituent serves as an ideal handle for 1[1]. The bond dissociation energy of a C-I bond (~238 kJ/mol) is significantly lower than that of a C-Br bond (~335 kJ/mol). This thermodynamic reality allows the critical oxidative addition step of the Pd(0) catalytic cycle to proceed rapidly at lower temperatures, preserving thermally sensitive functional groups on the coupling partner.
Steric Regioselectivity (2-Methyl vs. Unsubstituted): In unsubstituted 3-iodo-1H-indole, the adjacent C2 position is highly susceptible to unwanted direct C-H arylation or homocoupling during Suzuki or Sonogashira reactions. The C2-methyl group in 3-IMI acts as a steric blockade, effectively shutting down this parasitic vector and driving regioselectivity exclusively to the C3 position.
Comparative Performance Data
The following table summarizes the quantitative advantages of 3-IMI compared to common alternatives during standard library synthesis.
To harness the full potential of 3-IMI, researchers must account for the electronic properties of the indole nitrogen. The following protocol details the synthesis of a 1,2,3-trisubstituted indole lead compound, explaining the causality behind each reagent choice.
Caption: Workflow for Pd-catalyzed cross-coupling of 3-iodo-2-methyl-1H-indole.
Step 1: Electronic Tuning via N-Protection
Action: React 3-IMI with Boc₂O and a catalytic amount of DMAP in THF to yield tert-butyl 3-iodo-2-methyl-1H-indole-1-carboxylate.
Causality: The free N-H of the indole donates electron density into the aromatic system, rendering the C3-I bond excessively electron-rich. This high electron density severely impedes the oxidative addition of the Pd(0) catalyst, limiting further functionalization[2]. Installing an electron-withdrawing tert-butyloxycarbonyl (Boc) group pulls electron density away from the C3 position, significantly accelerating the catalytic cycle.
Step 2: Palladium-Catalyzed Cross-Coupling
Action: Combine tert-butyl 3-iodo-2-methyl-1H-indole-1-carboxylate (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), and Et₃N (3.0 eq) in a 4:1 Dioxane/Water mixture. Reflux the reaction mixture for 3 hours[3].
Causality:
Catalyst Choice: Pd(dppf)Cl₂ is specifically selected because the bidentate dppf ligand enforces a cis geometry on the palladium intermediate. This spatial arrangement is a strict stereochemical requirement for the final reductive elimination step to occur efficiently.
Base & Solvent: Et₃N in aqueous dioxane facilitates the formation of a negatively charged, highly reactive boronate complex. This complex is essential for the transmetalation step. The inclusion of water is critical; absolute anhydrous conditions will stall the reaction by preventing boronate formation.
Step 3: Self-Validation & Isolation
Action: Monitor the reaction via LC-MS.
Validation Logic: This is a self-validating system based on isotopic signatures. Iodine possesses a distinct monoisotopic mass (126.9 Da). The reaction is confirmed complete when the massive, distinct iodine peak disappears from the total ion chromatogram (TIC) and is cleanly replaced by the exact mass of the cross-coupled product.
Application in Drug Discovery: BET Bromodomain Inhibitors
Derivatives synthesized from 3-IMI are highly prevalent in the development of epigenetic modulators. Specifically, 1,2,3-trisubstituted indoles generated via the exact Suzuki coupling described above are potent 3[3].
The 2-methyl group of the indole core precisely mimics the acetyl-lysine residues of histones, allowing the drug to competitively bind to the BRD4 pocket. This displaces the bromodomain from chromatin, leading to the downregulation of oncogenes like c-Myc.
Caption: Mechanism of action for 3-IMI-derived BET bromodomain inhibitors.
References
Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support
National Institutes of Health (PMC)[Link]
US9675697B2 - BET bromodomain inhibitors and therapeutic methods using the same
Google P
Multimetallic Pd- and Ni-catalyzed C(sp2)–P cross-coupling under aqueous micellar conditions
Green Chemistry (RSC Publishing)[Link]
cost-effectiveness of different synthetic routes to substituted 2-methylindoles
The synthesis of substituted 2-methylindoles represents a cornerstone of medicinal chemistry, providing the core scaffold for numerous anti-inflammatory agents, kinase inhibitors, and antibacterial drugs. However, as dru...
Author: BenchChem Technical Support Team. Date: March 2026
The synthesis of substituted 2-methylindoles represents a cornerstone of medicinal chemistry, providing the core scaffold for numerous anti-inflammatory agents, kinase inhibitors, and antibacterial drugs. However, as drug development progresses from discovery to process chemistry, the cost-effectiveness of the chosen synthetic route becomes a critical bottleneck.
As a Senior Application Scientist, evaluating these routes requires moving beyond simple reagent pricing. A true cost-effectiveness analysis must account for atom economy, catalyst turnover, purification overhead, and scalability. This guide objectively compares the three primary synthetic pathways for 2-methylindoles: the traditional Fischer synthesis, the precision Larock annulation, and modern green-chemistry approaches.
Mechanistic & Economic Overview of Synthetic Routes
The Traditional Workhorse: Fischer Indole Synthesis
The Fischer indole synthesis remains the most widely utilized method for generating 2-methylindoles due to its operational simplicity and the low cost of starting materials[1]. The reaction involves the condensation of an arylhydrazine (e.g., phenylhydrazine) with a ketone (e.g., acetone) under acidic conditions.
Economic Profile: Highly cost-effective for large-scale manufacturing. The primary costs are associated with bulk acids (like polyphosphoric acid or zinc chloride) and thermal energy. However, the purification of the resulting tarry byproducts can introduce hidden costs if recrystallization is insufficient.
The Precision Approach: Palladium-Catalyzed Larock Annulation
Developed to overcome the regioselectivity and functional group tolerance issues of the Fischer route, the Larock synthesis utilizes a palladium-catalyzed heteroannulation of o-haloanilines with internal alkynes (or propyne for 2-methyl derivatives)[2].
Economic Profile: This is a high-cost, high-yield route. The expense of palladium catalysts, specialized phosphine ligands, and pre-functionalized o-iodoanilines makes this route economically unviable for early-stage bulk manufacturing. However, its near-perfect atom economy and high yield make it the premier choice for late-stage functionalization of complex, high-value APIs.
The Sustainable Alternative: Solid-Acid / Microwave-Assisted Synthesis
Modern process chemistry emphasizes sustainability. By replacing highly corrosive liquid acids with recyclable solid acid catalysts like Montmorillonite K10 clay under solvent-free microwave irradiation, the environmental and financial overhead of waste disposal is drastically reduced[3].
Economic Profile: Offers the best long-term cost-effectiveness. While the initial setup requires microwave reactors, the ability to recover and reuse the solid catalyst, combined with near-zero solvent waste, drives the overall cost per gram down to levels competitive with the classic Fischer route.
Quantitative Cost-Effectiveness Comparison
The following table summarizes the performance metrics and economic viability of each route based on a standard 100 mmol scale synthesis of a generic substituted 2-methylindole.
Performance Metric
Fischer Synthesis (PPA)
Larock Annulation (Pd)
Green Synthesis (MW/Clay)
Atom Economy
Moderate (Loss of NH₃, H₂O)
High (Addition reaction)
Moderate (Loss of NH₃, H₂O)
Reagent Cost / mmol
~$0.05 (Bulk chemicals)
~$2.50 (Pd, Ligands, Halides)
~$0.08 (Recyclable catalyst)
Typical Yield
60 - 70%
85 - 95%
80 - 85%
Purification Method
Recrystallization (Low cost)
Column Chromatography (High)
Filtration & Evaporation (Low)
Overall Cost / Gram
~$0.50 - $1.00
~$8.00 - $12.00
~$0.60 - $1.10
Ideal Application
Bulk API manufacturing
Complex library synthesis
Eco-friendly scale-up
Workflow & Pathway Visualization
The following diagram illustrates the mechanistic divergence of the three synthetic routes, highlighting the intermediate states and catalytic requirements.
Caption: Comparative workflows for the synthesis of 2-methylindoles via Fischer, Larock, and Green routes.
Validated Experimental Methodologies
To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies detail the exact steps, the causality behind the chemical choices, and the validation checkpoints.
Reference standard adapted from established antibacterial indole synthesis protocols[1].
Hydrazone Formation: Mix phenylhydrazine (1.5 eq.) and acetone (1.0 eq.) in 50% aqueous acetic acid (20 mL).
Causality: The mild acidity of acetic acid facilitates the nucleophilic attack of the hydrazine onto the carbonyl carbon while preventing immediate, uncontrolled polymerization.
Acid-Catalyzed Cyclization: Add polyphosphoric acid (PPA, 1.0 eq.) to the mixture and heat in an oil bath at 90°C for 30 minutes.
Causality: PPA acts as a strong Brønsted acid and dehydrating agent. It protonates the enamine tautomer of the hydrazone, effectively lowering the activation energy required to drive the critical [3,3]-sigmatropic rearrangement that forms the C-C bond.
Quenching & Isolation: Cool the reaction to room temperature and pour it into 50 mL of iced water to precipitate the crude product as a dark solid.
Purification: Recrystallize the crude precipitate from hot ethanol.
Self-Validation Check: The formation of the 2-methylindole core is validated by checking the melting point of the dried crystals. Pure 2-methylindole will exhibit a sharp melting point strictly between 55.3°C and 56.5°C[1].
Protocol 2: Palladium-Catalyzed Larock Annulation
Reference standard adapted from transition-metal catalyzed functionalization reviews[2].
Reaction Assembly: In an oven-dried Schlenk flask, combine o-iodoaniline (1.0 eq.), propyne (1.2 eq., or bubbled if using gas), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and Na₂CO₃ (2.0 eq.) in anhydrous DMF (10 mL).
Atmospheric Control: Degas the mixture via three freeze-pump-thaw cycles and backfill with dry N₂.
Causality: Palladium(0), the active catalytic species generated in situ from Pd(OAc)₂, is highly susceptible to oxidation. Oxygen must be rigorously excluded to prevent catalyst deactivation.
Annulation: Heat the mixture at 100°C for 12 hours.
Causality: The base (Na₂CO₃) is critical; it neutralizes the HI generated during the reaction and facilitates the reductive elimination step that closes the pyrrole ring and regenerates the Pd(0) catalyst[2].
Workup: Quench with water, extract with ethyl acetate (3 x 15 mL), dry over MgSO₄, and concentrate in vacuo.
Self-Validation Check: Purify via silica gel chromatography. Validate the structure via ¹H NMR: successful cyclization is confirmed by the disappearance of the alkyne/amine protons and the appearance of a broad singlet at ~8.0 ppm (indole NH) and a sharp singlet at ~2.4 ppm (C2-methyl).
Protocol 3: Microwave-Assisted Green Synthesis (Solid Acid)
Reference standard adapted from eco-friendly heterogeneous catalysis methodologies[3].
Solid-State Mixing: Grind phenylhydrazine (1.0 eq.) and acetone (1.2 eq.) with Montmorillonite K10 clay (20% w/w) in an agate mortar until a uniform powder is achieved.
Causality: Montmorillonite K10 acts as a heterogeneous Lewis/Brønsted acid[3]. The high surface area of the clay confines the reactants, increasing the effective molarity and promoting the reaction without the need for toxic liquid solvents.
Microwave Irradiation: Transfer the mixture to a microwave-safe vessel and irradiate at 300 W for 3 to 5 minutes.
Causality: Microwave irradiation provides rapid, volumetric dielectric heating, bypassing the thermal gradients of conventional oil baths and drastically reducing the reaction time from hours to minutes.
Extraction: Elute the product directly from the clay using ethyl acetate (10 mL) and filter.
Self-Validation Check: Evaporate the solvent to yield the product. The protocol is validated for cost-effectiveness by washing the recovered clay with ethanol, drying it at 120°C, and reusing it. A robust green protocol will yield >75% product in the second catalytic cycle.
Strategic Recommendations for Drug Development
When selecting a synthetic route for substituted 2-methylindoles, drug development professionals should align their choice with the project phase:
Discovery Phase (Milligram Scale): Prioritize the Larock Annulation . The high cost of palladium is negligible at this scale, and the broad functional group tolerance allows for the rapid generation of diverse analog libraries for Structure-Activity Relationship (SAR) studies.
Process Optimization (Gram to Kilogram Scale): Transition to the Green Synthesis (Microwave/Clay) . It offers the high yields required for preclinical testing while eliminating the heavy metal contamination risks associated with palladium, simplifying downstream API purification.
Commercial Manufacturing (Tonne Scale): Rely on the Fischer Indole Synthesis . Despite the harsher conditions, the raw material economics (pennies per gram) and the ability to utilize existing continuous-flow or batch-reactor infrastructure make it the undisputed choice for commercial viability.
References
Synthesis of 2-substituted indoles and evaluation of their antibacterial activity and inhibitory effects on the efflux pump of methicillin-resistant Staphylococcus aureus
Journal of Applied Pharmaceutical Science[Link]
Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions
Chemical Reviews (ACS Publications)[Link]
A Comparative Guide to Alternative Reagents for the C3-Functionalization of 2-Methylindole
Introduction: The Mechanistic Imperative for Alternative Reagents The functionalization of the indole core is a cornerstone of modern drug discovery and natural product synthesis. Due to the high electron density of the...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Mechanistic Imperative for Alternative Reagents
The functionalization of the indole core is a cornerstone of modern drug discovery and natural product synthesis. Due to the high electron density of the pyrrole ring, electrophilic attack naturally favors the C3 position. However, when working with 2-methylindole , the steric encumbrance introduced by the C2-methyl group complicates traditional functionalization pathways.
Historically, C3-alkylation relied heavily on Lewis acid-catalyzed Friedel–Crafts reactions using alkyl halides. While effective, these traditional reagents present severe limitations: they frequently cause over-alkylation, yield mixtures of N- and C-alkylated products, and generate highly toxic, mutagenic halogenated waste. To address these challenges, modern synthetic chemistry has pivoted toward alternative reagents—such as primary alcohols, aminals, and specialized Lewis acid activators—that offer superior regioselectivity, higher atom economy, and environmentally benign byproducts.
This guide objectively compares the performance of four leading alternative reagent classes for the C3-functionalization of 2-methylindole, providing the mechanistic causality and self-validating experimental protocols necessary for seamless laboratory integration.
Mechanistic Pathways of Modern C3-Functionalization
To effectively replace alkyl halides, alternative reagents rely on distinct mechanistic paradigms to activate the electrophile or alter the inherent reactivity of the indole substrate.
Mechanistic divergence of alternative reagents for the C3-functionalization of 2-methylindole.
Comparative Analysis of Alternative Reagents
Primary Alcohols via Borrowing Hydrogen (BH) Catalysis
Using primary alcohols as alkylating agents is a highly sustainable alternative to alkyl halides. Under the Borrowing Hydrogen (BH) methodology, a transition metal catalyst (such as Mn, Pd, or Co) temporarily dehydrogenates the alcohol to form a reactive aldehyde. This aldehyde condenses with the C3 position of 2-methylindole to form an alkylidene indolenine intermediate. The metal catalyst then "returns" the borrowed hydrogen, reducing the intermediate to the final C3-alkylated product[1].
Causality for Selection: This method is highly atom-economical, producing only water as a byproduct, and completely avoids the mutagenic risks associated with haloalkanes.
For late-stage pharmaceutical functionalization, avoiding heavy metal contamination is critical. An elegant alternative utilizes α-heteroaryl-substituted methyl alcohols mediated by
Causality for Selection: Oxone® acts as a mild, non-metallic oxidant that drives a cross-dehydrogenative coupling. This transition-metal-free approach achieves moderate to high yields while maintaining excellent functional group tolerance, making it ideal for synthesizing active pharmaceutical ingredients (APIs)[1].
Aminals via Trifluoroacetic Acid (TFA) Promoted Umpolung
Traditional functionalization relies on the nucleophilicity of the indole C3 position. However, using Trifluoroacetic Acid (TFA) in combination with aminals induces an umpolung (reactivity inversion) of 2-methylindole[3].
Causality for Selection: TFA plays a dual role: it promotes the formation of a highly reactive iminium ion from the aminal and alters the electronic landscape of the indole, allowing for highly selective C(sp3)–H aminomethylation. This strategy delivers exceptional yields (up to 98%) under mild conditions[3].
B(C6F5)3 for Direct C3 Methylation
Installing a single methyl group (the "magic methyl" effect) at the C3 position is notoriously difficult, as traditional methyl halides cause rampant over-alkylation[4].
Causality for Selection: The bulky Lewis acid tris(pentafluorophenyl)borane,
, selectively activates specific methylating agents without strongly coordinating to the indole nitrogen. This steric shielding prevents N-methylation and halts the reaction precisely after mono-methylation at C3[4].
Quantitative Performance Comparison
The table below synthesizes the performance metrics of these alternative reagents to aid in strategic route selection.
Reagent Class
Catalyst / Promoter
Reaction Type
Typical Yield
Primary Byproducts
Key Advantage
Primary Alcohols
Mn, Pd, or Co Complexes
Borrowing Hydrogen
49–85%
Water
Avoids mutagenic alkyl halides; high atom economy.
α-Heteroaryl Alcohols
/ Oxone®
Dehydrogenative Coupling
60–90%
Sulfates, Water
Transition-metal-free; ideal for late-stage API synthesis.
Aminals
Trifluoroacetic Acid (TFA)
Umpolung Aminomethylation
Up to 98%
Amines, Water
Inverts indole reactivity; exceptionally high yields.
Methylating Agents
Lewis Acid Activation
50–80%
Varies
Solves the "magic methyl" selectivity challenge.
Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols include explicit mechanistic causality for each step and built-in validation checkpoints.
Objective: Sustainable C3-alkylation of 2-methylindole using a primary alcohol.
Preparation: In an oven-dried Schlenk tube, combine 2-methylindole (1.0 mmol), the primary alcohol (1.2 mmol), a Mn-pincer complex (5 mol%), and
(20 mol%).
Causality:
is essential for the initial deprotonation of the alcohol, facilitating its coordination to the Mn center for subsequent -hydride elimination.
Atmosphere Exchange: Evacuate and backfill the tube with Argon three times.
Causality: The transient Mn-hydride species generated during the borrowing hydrogen cycle is highly sensitive to oxygen; strictly anaerobic conditions prevent catalyst deactivation.
Solvent Addition & Heating: Add anhydrous toluene (2.0 mL) via syringe. Heat the mixture to 130 °C for 24 hours.
Causality: Toluene is a non-coordinating, high-boiling solvent that provides the thermal energy required for the condensation step without competing for metal coordination sites.
Self-Validation Checkpoint: Monitor the reaction via TLC (10% EtOAc/Hexanes). The successful formation of the active Mn-species is visually indicated by a color shift from pale yellow to deep orange/brown. The disappearance of the 2-methylindole spot (
) confirms substrate consumption.
Workup: Cool to room temperature, dilute with EtOAc, filter through a short pad of silica to remove the metal catalyst, and purify via flash chromatography.
Step-by-step workflow for transition-metal-free C3-alkylation.
Protocol B: Transition-Metal-Free C3-Alkylation via
/Oxone®
Objective: Heavy-metal-free functionalization suitable for pharmaceutical intermediates.
Reagent Assembly: To a reaction vessel, add 2-methylindole (1.0 mmol),
Causality: A 3-fold excess of the alcohol drives the equilibrium forward and compensates for any over-oxidation side reactions caused by the Oxone®.
Solvent Addition: Add xylenes to achieve a 2 M concentration of the indole. Place under a nitrogen atmosphere.
Causality: A high concentration (2 M) promotes the bimolecular condensation step. Xylenes accommodate the high thermal requirements of the coupling without degrading the indole substrate.
Thermal Activation: Heat the reaction mixture to 100–120 °C with vigorous stirring[5].
Self-Validation Checkpoint: Aliquots should be quenched with water, extracted with EtOAc, and injected into GC-MS. Validation is achieved by tracking the transient appearance and subsequent disappearance of the aldehyde intermediate mass, followed by the emergence of the final C3-alkylated product mass.
Workup: Cool to room temperature, dilute with EtOAc, wash with water and brine to remove sulfate salts, dry over anhydrous
3-Iodo-2-methyl-1H-indole: Comprehensive Laboratory Handling and Disposal Guide
For researchers and drug development professionals, the safe handling and compliant disposal of halogenated heterocyclic compounds is not just a regulatory requirement—it is a cornerstone of operational excellence. 3-Iod...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, the safe handling and compliant disposal of halogenated heterocyclic compounds is not just a regulatory requirement—it is a cornerstone of operational excellence. 3-Iodo-2-methyl-1H-indole is a highly valuable intermediate in pharmaceutical synthesis, but the presence of the heavy iodine atom on the indole ring fundamentally alters its environmental persistence and waste classification.
This guide provides a self-validating, step-by-step operational protocol for the handling, segregation, and disposal of 3-iodo-2-methyl-1H-indole, designed to protect your personnel, optimize your disposal budget, and ensure strict Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) compliance.
Physicochemical & Hazard Profile
Before manipulating the compound, it is critical to understand its quantitative hazard profile. The C3-iodination increases the molecule's lipophilicity and reactivity, making it a potent mucosal and dermal irritant [1].
Table 1: Quantitative Hazard and Identification Data
Property
Value / Classification
Chemical Name
3-Iodo-2-methyl-1H-indole
CAS Number
2033-44-5
Molecular Weight
257.07 g/mol
Physical State
Solid (Powder)
GHS Hazard Codes
H302, H315, H319, H335
Primary Hazards
Acute Tox. 4 (Oral), Skin/Eye Irrit. 2, STOT SE 3
Waste Classification
Halogenated Organic Waste
The Causality of Halogenated Hazards (E-E-A-T)
Why do we treat 3-iodo-2-methyl-1H-indole differently than a standard indole? The answer lies in the halogen.
The Cost of Dilution: Halogenated waste can cost up to three times more to dispose of compared to non-halogenated waste [2]. If you dissolve 10 mg of 3-iodo-2-methyl-1H-indole in 1 Liter of a non-halogenated solvent (like ethanol), that entire 1 Liter volume is now legally classified as halogenated waste. Minimizing unnecessary dilution and keeping these streams strictly separated prevents the inflation of disposal costs.
Incineration Causality: Halogenated compounds cannot be disposed of via standard fuel blending. They must be routed to specialized high-temperature incinerators equipped with flue-gas scrubbers [3]. These scrubbers are legally required to capture corrosive hydrohalic gases (such as hydrogen iodide, HI) that form during combustion, preventing toxic release into the atmosphere.
Operational Handling & PPE Protocols
To ensure a self-validating safety system, every interaction with 3-iodo-2-methyl-1H-indole must follow these sequential steps:
Engineering Controls: Conduct all weighing and manipulation inside a certified chemical fume hood with a verified face velocity of at least 100 feet per minute (fpm) [4].
Personal Protective Equipment (PPE):
Wear double nitrile gloves or Viton gloves. Halogenated organics can permeate standard single-layer nitrile over prolonged exposure [4].
Don chemical splash goggles and a fully-buttoned, flame-retardant lab coat.
Manipulation: Use anti-static spatulas to transfer the powder. Because it is a respiratory irritant (H335), preventing aerosolization is critical [1].
Waste Segregation & Disposal Procedures
Improper containerization of halogenated waste is a leading cause of laboratory accidents. Follow this step-by-step methodology for disposal:
Table 2: Waste Segregation Parameters
Parameter
Halogenated Waste (3-Iodo-2-methyl-1H-indole)
Non-Halogenated Waste
Primary Identifier
Contains F, Cl, Br, or I
Contains only C, H, O, N
Approved Containers
HDPE Plastic Carboys
Glass or Metal Cans
Prohibited Containers
Metal Safety Cans (Corrosion risk)
Unsealed containers
Disposal Method
High-Temp Incineration w/ Scrubbers
Standard Incineration
Step-by-Step Disposal Workflow:
Identify the Waste Stream: Confirm that the waste contains 3-iodo-2-methyl-1H-indole. If yes, it is automatically a halogenated stream [2].
Select the Container: Use a 4-liter or 5-gallon white plastic (HDPE) carboy for liquid waste. Critical Causality: Never use metal safety cans for halogenated waste. Over time, halogenated compounds dissociate to produce hydrohalic acids, which rapidly corrode metal containers and risk catastrophic structural failure [4].
Labeling: Affix a Hazardous Waste Tag immediately upon adding the first drop of waste. Check the "Halogenated Solvents" and "Toxic" boxes. Explicitly list "3-iodo-2-methyl-1H-indole" and the carrier solvent with their exact percentages [2].
Storage: Keep the container tightly closed in a designated Satellite Accumulation Area. Utilize secondary containment (e.g., a plastic bin) and store away from incompatible materials like strong bases, metals, or oxidizing agents [4].
Collection: When the container is ¾ full, request a chemical waste collection from your Environmental Health & Safety (EH&S) department.
Emergency Spill Response
In the event of a localized spill outside the fume hood:
Secure the Area: Evacuate unnecessary personnel.
Prevent Aerosolization: Do not dry sweep the powder, as this generates hazardous dust.
Absorption: Personnel wearing double nitrile gloves and goggles should cover the spill with an inert, dry absorbent material or a damp absorbent pad [4].
Containment: Place all contaminated pads, absorbed material, and compromised PPE into a resealable bag or dedicated solid waste container.
Tagging: Label the container as "Dangerous Waste - Halogenated Solid" and contact EH&S for immediate pickup [2].
Disposal Workflow Visualization
Workflow for the segregation and disposal of 3-iodo-2-methyl-1H-indole laboratory waste.
References
National Center for Biotechnology Information. "3-iodo-2-methyl-1H-indole | C9H8IN | CID 24974831". PubChem. URL:[Link]
Washington State University Environmental Health & Safety. "Halogenated Solvents: Safety Data Sheets and Disposal Procedures". WSU Campus Operations. URL:[Link]
Temple University Environmental Health and Radiation Safety. "Halogenated Solvents in Laboratories". Temple University Campus Operations. URL:[Link]
